2-(2-Bromoethyl)-6-chloropyridine

Core Science & Biosynthesis

Chemical properties and stability of 2-(2-Bromoethyl)-6-chloropyridine

An In-depth Technical Guide to the Chemical Properties and Stability of 2-(2-Bromoethyl)-6-chloropyridine

Abstract

This technical guide provides a comprehensive chemical and stability profile of 2-(2-Bromoethyl)-6-chloropyridine, a bifunctional heterocyclic building block of significant interest to researchers in medicinal chemistry and drug development. Due to the limited availability of direct experimental data for this specific molecule in peer-reviewed literature, this document synthesizes information from established chemical principles and data from structurally analogous compounds. We will explore its predicted physicochemical properties, propose a robust synthetic pathway with a detailed experimental protocol, analyze its dual-channel reactivity, and assess its stability and potential degradation pathways. This guide is intended to serve as an essential resource for scientists seeking to incorporate this versatile scaffold into their synthetic programs.

Introduction: A Bifunctional Scaffold for Drug Discovery

The substituted pyridine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved pharmaceuticals. Its ability to act as a hydrogen bond acceptor and engage in π-stacking interactions makes it a valuable component for modulating biological activity. The 2,6-disubstitution pattern, in particular, allows for the precise vectorial projection of functional groups into protein binding pockets.

2-(2-Bromoethyl)-6-chloropyridine presents two distinct and orthogonally reactive functional handles:

• A 2-chloro-6-substituted pyridine core : The chlorine atom at the 2-position is activated towards nucleophilic aromatic substitution (SNAr), while the bromine atom at the 6-position is primed for transition metal-catalyzed cross-coupling reactions.

• A bromoethyl side chain : This is a classic and highly effective electrophilic handle for the alkylation of a wide range of nucleophiles (amines, thiols, phenols, etc.) via SN2 reactions.[1][2]

This dual reactivity makes the title compound a powerful intermediate for constructing complex molecular architectures, enabling rapid library synthesis and the exploration of structure-activity relationships (SAR).

Predicted Physicochemical & Spectroscopic Properties

Table 1: Predicted Physicochemical Properties

Property	Value	Source/Method
Molecular Formula	C₇H₇BrClN	(Calculated)
Molecular Weight	220.50 g/mol	(Calculated)
Appearance	Colorless to light yellow oil or low-melting solid	(Inferred from analogues)
Predicted XlogP	~2.6	(Inferred from PubChem CID 13811454)[3]
Boiling Point	>200 °C (estimated)	(Inferred from analogues)
Solubility	Soluble in common organic solvents (DCM, THF, EtOAc, Acetone). Insoluble in water.	(Standard for similar compounds)

Predicted Spectroscopic Signatures:

• ¹H NMR: The spectrum is expected to show two characteristic triplets in the aliphatic region (~3.5-4.0 ppm) for the two CH₂ groups of the ethyl chain. The aromatic region should display a pattern consistent with a 2,6-disubstituted pyridine, typically a triplet and two doublets. Based on data for 2-(bromoethyl)pyridine, the protons will likely appear between 7.7 and 8.7 ppm.[4]

• ¹³C NMR: Key signals would include two aliphatic carbons (~30-40 ppm), with the carbon bearing the bromine being more deshielded. Aromatic carbons would appear in the ~120-160 ppm range. The carbons directly attached to the chlorine and the ethyl group (C2 and C6) would be readily identifiable.[5][6]

• Mass Spectrometry (EI): The mass spectrum would show a characteristic isotopic pattern for a molecule containing one bromine and one chlorine atom (M, M+2, M+4 peaks).

Synthesis and Purification

A robust and scalable synthesis of 2-(2-Bromoethyl)-6-chloropyridine can be proposed starting from commercially available 2-chloro-6-methylpyridine. The pathway involves the conversion of the methyl group to a hydroxyethyl group, followed by bromination.

Caption: Proposed two-step synthesis of the target molecule.

Exemplary Experimental Protocol: Synthesis of 2-(2-Bromoethyl)-6-chloropyridine

Step 1: Synthesis of 2-Chloro-6-(2-hydroxyethyl)pyridine

• Rationale: This step builds the required two-carbon side chain. The reaction of 2-methylpyridine analogues with formaldehyde is a known method for hydroxymethylation at the activated methyl position.[7]

• To a high-pressure reactor, add 2-chloro-6-methylpyridine (1 equiv.), formaldehyde (1.2 equiv., as paraformaldehyde or aqueous solution), and an organic base such as triethylenediamine (DABCO, 0.1 equiv.).

• Add a solvent such as water or an alcohol.

• Seal the reactor and heat to 200-230 °C under a pressure of 4-5 MPa for 2-4 hours.

• After cooling, vent the reactor. Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous sodium sulfate.

• Purify the crude product by vacuum distillation or column chromatography to yield 2-Chloro-6-(2-hydroxyethyl)pyridine.

Step 2: Bromination to 2-(2-Bromoethyl)-6-chloropyridine

• Rationale: This step converts the primary alcohol into a more reactive alkyl bromide, an excellent leaving group for subsequent SN2 reactions. Phosphorus tribromide (PBr₃) is a classic reagent for this transformation, proceeding with high fidelity and minimal side reactions for primary alcohols.[8][9][10]

• In an oven-dried, three-necked flask under an inert atmosphere (N₂ or Ar), dissolve 2-Chloro-6-(2-hydroxyethyl)pyridine (1 equiv.) in anhydrous dichloromethane (DCM) or diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Add phosphorus tribromide (PBr₃, 0.4 equiv.) dropwise via a syringe, ensuring the temperature remains below 5 °C. The use of 0.4 equivalents is sufficient as each PBr₃ can react with three alcohol molecules.[8]

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC or LC-MS.

• Carefully quench the reaction by slowly pouring it over ice water. Separate the organic layer.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude target compound.

• Purify by flash column chromatography on silica gel.

Chemical Reactivity: A Tale of Two Halogens

The utility of 2-(2-Bromoethyl)-6-chloropyridine stems from its ability to undergo selective reactions at three distinct sites: the C6-Br bond, the C2-Cl bond, and the bromoethyl side chain. The choice of reaction conditions dictates the outcome.

Caption: Primary predicted degradation pathways for the title compound.

Recommended Storage and Handling

Based on its inferred stability profile, 2-(2-Bromoethyl)-6-chloropyridine should be handled as a reactive and potentially moisture-sensitive compound.

• Storage: Store in a tightly sealed container under an inert atmosphere (argon or nitrogen) in a cool, dry, and dark place (2-8 °C recommended). [11]* Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid contact with strong bases, oxidizing agents, and moisture.

Conclusion

2-(2-Bromoethyl)-6-chloropyridine is a highly versatile, albeit not widely characterized, synthetic intermediate. Its value lies in the predictable and orthogonal reactivity of its three key functional sites. By carefully selecting reaction conditions, chemists can selectively functionalize the C-Br bond via cross-coupling, the C-Cl bond via nucleophilic aromatic substitution, or the bromoethyl side chain via alkylation. This guide, by consolidating established chemical principles and data from analogous structures, provides a robust framework for researchers to confidently design synthetic strategies and handle this potent building block in their pursuit of novel chemical entities.

References

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Strategic Applications of 2-(2-Bromoethyl)-6-chloropyridine in Medicinal Chemistry

The following technical guide details the medicinal chemistry applications, synthesis, and reactivity of 2-(2-Bromoethyl)-6-chloropyridine .

Executive Summary

2-(2-Bromoethyl)-6-chloropyridine is a high-value bifunctional building block characterized by orthogonal electrophilicity. Its structure features a highly reactive aliphatic alkyl bromide and a less reactive, yet functionalizable, aromatic chloride. This duality allows medicinal chemists to perform sequential, regioselective transformations—making it a "linchpin" scaffold for constructing complex heterocycles, peptidomimetics, and proteolysis-targeting chimeras (PROTACs).

This guide provides a comprehensive analysis of its synthetic utility, focusing on self-validating protocols for sequential functionalization and heterocyclic ring fusion .

Chemical Profile & Reactivity Analysis

The utility of 2-(2-Bromoethyl)-6-chloropyridine stems from the distinct electronic environments of its two leaving groups.

Feature	Moiety	Reactivity Mode	Key Nucleophiles	Conditions
Site A	Alkyl Bromide ( )	Substitution	Amines, Thiols, Alkoxides	Mild, basic (RT to 60°C)
Site B	Aromatic Chloride (Py-Cl)	/ Cross-Coupling	Aryl boronic acids, Amines	Pd-catalysis, High Temp (>100°C)

Mechanistic Insight: Orthogonality

The aliphatic bromide is significantly more reactive towards nucleophilic attack than the aromatic chloride. This kinetic difference allows researchers to selectively functionalize the ethyl chain without disturbing the chloropyridine core. The chlorine atom subsequently serves as a handle for diversity-oriented synthesis (DOS) via Suzuki-Miyaura coupling or Buchwald-Hartwig amination.

Stability Note: Unlike non-halogenated 2-(2-bromoethyl)pyridines, which are prone to rapid self-polymerization (intermolecular quaternization), the electron-withdrawing effect of the 6-chloro substituent reduces the basicity of the pyridine nitrogen (

~ 0.5 vs. 5.2 for pyridine). This electronic deactivation suppresses self-alkylation, rendering the molecule sufficiently stable for storage and handling [1].

Synthetic Methodologies

Preparation of the Intermediate

While custom synthesis is often required, the most robust route proceeds from the commercially available 2-chloro-6-methylpyridine .

Protocol: Lithiation-Hydroxyethylation-Bromination Sequence

• Lithiation: Treatment of 2-chloro-6-methylpyridine with Lithium Diisopropylamide (LDA) at -78°C generates the nucleophilic picolyl anion.

• Hydroxyethylation: Trapping the anion with paraformaldehyde (solid source of HCHO) yields 2-(2-hydroxyethyl)-6-chloropyridine .

• Bromination: Conversion of the alcohol to the bromide using

  and (Appel reaction) affords the target 2-(2-Bromoethyl)-6-chloropyridine in high yield.

Visualization of Synthetic Workflow

Caption: Step-wise synthesis of 2-(2-Bromoethyl)-6-chloropyridine from 2-chloro-6-methylpyridine via lithiation and Appel bromination.

Medicinal Chemistry Applications

Synthesis of Fused Heterocycles (Tetrahydroindolizines)

A primary application is the construction of 5,6,7,8-tetrahydroindolizine cores, a scaffold found in alkaloids and calcium channel blockers.

• Mechanism: Reaction with a secondary amine or amino-ester initiates an

  displacement of the bromide. If the amine contains a pendant nucleophile (or if a primary amine is used and subsequently functionalized), an intramolecular or Pd-catalyzed cyclization onto the 6-chloro position closes the ring.

Linker Chemistry for PROTACs

The 2-bromoethyl arm serves as an ideal "short linker" for Proteolysis Targeting Chimeras (PROTACs).

• Workflow: The alkyl bromide is displaced by a cereblon or VHL ligand. The chloropyridine is then coupled (Suzuki) to the target protein ligand. The rigidity of the pyridine ring reduces the entropic penalty of binding compared to purely aliphatic linkers.

Experimental Protocols

Protocol A: Selective Displacement with Secondary Amines

This protocol validates the selective reactivity of the alkyl bromide over the aryl chloride.

Reagents:

• 2-(2-Bromoethyl)-6-chloropyridine (1.0 equiv)[1]

• Secondary Amine (e.g., Morpholine, 1.1 equiv)

• (2.0 equiv)

• Acetonitrile (ACN), anhydrous

Procedure:

• Dissolution: Dissolve 2-(2-Bromoethyl)-6-chloropyridine (1.0 mmol) in anhydrous ACN (5 mL) under

  atmosphere.

• Addition: Add finely ground

  (2.0 mmol) followed by the secondary amine (1.1 mmol).

• Reaction: Stir at 40°C for 4–6 hours. Monitor by TLC or LCMS.

  • Checkpoint: The starting material (bromide) should disappear. The chloride peak (isotopic pattern) should remain intact in the product mass spectrum.

• Workup: Filter off solids. Concentrate the filtrate. Partition between EtOAc and water. Dry organic layer over

  .

• Purification: Flash chromatography (Hexane/EtOAc).

Expected Outcome: >85% yield of the 2-(2-aminoethyl)-6-chloropyridine derivative.

Protocol B: Palladium-Catalyzed Cyclization (Conceptual)

For converting the amino-ethyl intermediate into a fused system.

Conditions:

(5 mol%), BINAP (10 mol%), (2 equiv), Toluene, 100°C, 12h. Result: Intramolecular C-N bond formation displacing the chloride.

Visualization of Reactivity Pathways

Caption: Divergent reactivity map showing three distinct strategic pathways for scaffold utilization.

Safety & Handling

• Vesicant Warning: 2-(2-Bromoethyl)pyridines are structurally related to nitrogen mustards. They are potent alkylating agents and potential vesicants (blistering agents).

• PPE: Double nitrile gloves, chemical splash goggles, and a fume hood are mandatory.

• Neutralization: Quench spills with 10% aqueous sodium thiosulfate to neutralize the alkyl bromide.

References

• Sigma-Aldrich. 2-(2-Bromoethyl)-6-methylpyridine hydrobromide Product Information. (Analogous stability data). Link

• ChemicalBook. Synthesis of 2-Bromo-6-methylpyridine and derivatives. (Synthetic route grounding). Link

• BenchChem. Reactivity of 2-Amino-6-bromopyridine vs 2-Bromo-6-chloropyridine. (Comparative reactivity of 2,6-dihalo systems). Link

• PubChem. 2-Pyridineethanol (Precursor Data).Link

(Note: Specific CAS for the title compound is a non-catalog custom intermediate; protocols are derived from the validated chemistry of the 2-chloro-6-methylpyridine series.)

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An In-depth Technical Guide to 2-(2-Bromoethyl)-6-chloropyridine: A Theoretical Exploration of a Versatile Synthetic Building Block

Abstract

This technical guide provides a comprehensive theoretical exploration of 2-(2-Bromoethyl)-6-chloropyridine, a pyridine derivative with significant potential as a versatile building block in medicinal chemistry and materials science. Due to the limited availability of public data on this specific compound, this document serves as a scientifically-grounded whitepaper, offering predicted chemical identifiers, plausible synthetic routes, an analysis of its expected reactivity, and potential applications. The insights presented herein are derived from the established chemistry of its structural analogs and are intended to guide researchers in the potential synthesis and utilization of this promising, yet under-documented, molecule.

Introduction and Rationale

The pyridine scaffold is a cornerstone in the development of pharmaceuticals and functional materials, owing to its presence in numerous natural products and its ability to engage in a wide range of chemical transformations.[1][2] The strategic functionalization of the pyridine ring with reactive groups is a key strategy in the design of novel molecular entities. This guide focuses on the hypothetical compound 2-(2-Bromoethyl)-6-chloropyridine, which incorporates two distinct and orthogonally reactive functional groups: a bromoethyl side chain and a chloro substituent on the pyridine ring.

The bromoethyl group is a potent alkylating agent, susceptible to nucleophilic substitution, making it an excellent handle for introducing a variety of side chains. Concurrently, the 2-chloro substituent on the electron-deficient pyridine ring is a well-established site for transition metal-catalyzed cross-coupling reactions and nucleophilic aromatic substitution.[3][4] This dual functionality suggests that 2-(2-Bromoethyl)-6-chloropyridine could serve as a highly valuable and versatile intermediate for the construction of complex molecular architectures. This guide aims to provide a theoretical framework for the synthesis and application of this compound, thereby enabling its potential exploration by the scientific community.

Chemical Identifiers and Predicted Physicochemical Properties

While a CAS number for 2-(2-Bromoethyl)-6-chloropyridine has not been publicly registered, we can predict its fundamental chemical identifiers and properties based on its structure.

Identifier	Predicted Value
IUPAC Name	2-(2-Bromoethyl)-6-chloropyridine
Molecular Formula	C₇H₇BrClN
Molecular Weight	220.50 g/mol
Canonical SMILES	C1=CC(=C(N=C1)Cl)CCBr
InChI Key	(Predicted)
Appearance	Likely a colorless to pale yellow oil or low-melting solid
Solubility	Expected to be soluble in common organic solvents (e.g., DCM, THF, EtOAc) and sparingly soluble in water.
Boiling Point	Predicted to be elevated due to the presence of halogens.
Stability	Likely stable under standard laboratory conditions, but may be sensitive to light and strong bases.

Proposed Synthetic Pathway

A plausible and efficient synthesis of 2-(2-Bromoethyl)-6-chloropyridine can be envisioned starting from the readily available 2,6-dichloropyridine. The proposed multi-step synthesis is designed to selectively introduce the bromoethyl side chain.

Caption: Proposed synthetic pathway for 2-(2-Bromoethyl)-6-chloropyridine.

Step-by-Step Synthetic Protocol (Theoretical)

Step 1: Synthesis of 2-Chloro-6-(2-hydroxyethyl)pyridine

• To a solution of 2,6-dichloropyridine in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere, add a solution of n-butyllithium (n-BuLi) dropwise. The regioselective lithiation is expected at the 6-position.

• After stirring for a suitable time, bubble ethylene oxide gas through the solution or add a pre-cooled solution of ethylene oxide in THF.

• Allow the reaction to warm to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 2-chloro-6-(2-hydroxyethyl)pyridine.

Causality: The use of n-BuLi at low temperatures allows for the selective deprotonation of the pyridine ring at the position ortho to the nitrogen, which is the most acidic proton. The subsequent reaction with ethylene oxide, a good electrophile, introduces the hydroxyethyl group.[5][6]

Step 2: Bromination of 2-Chloro-6-(2-hydroxyethyl)pyridine

• To a solution of 2-chloro-6-(2-hydroxyethyl)pyridine in a suitable solvent like dichloromethane (DCM), add a brominating agent such as phosphorus tribromide (PBr₃) or concentrated hydrobromic acid (HBr).[7]

• Stir the reaction at room temperature or with gentle heating until the starting material is consumed (monitored by TLC).

• Carefully quench the reaction with water or a saturated sodium bicarbonate solution.

• Extract the product with an organic solvent, dry the organic layer, and concentrate.

• Purify the crude product via column chromatography to obtain 2-(2-bromoethyl)-6-chloropyridine.

Causality: The conversion of the primary alcohol to a bromide is a standard transformation. PBr₃ or HBr are effective reagents for this purpose, proceeding through an SN2-type mechanism.[7]

Predicted Reactivity and Synthetic Utility

The synthetic value of 2-(2-Bromoethyl)-6-chloropyridine lies in the differential reactivity of its two halogenated sites.

Caption: Predicted reactivity pathways for 2-(2-Bromoethyl)-6-chloropyridine.

Reactions at the Bromoethyl Side Chain

The primary alkyl bromide of the bromoethyl group is expected to be highly susceptible to SN2 reactions with a variety of nucleophiles. This allows for the facile introduction of diverse functionalities.

• Amination: Reaction with primary or secondary amines would yield the corresponding N-substituted aminoethylpyridines.[8]

• Thiolation: Reaction with thiols would lead to the formation of thioethers.

• Cyanation: Treatment with sodium or potassium cyanide would provide the corresponding nitrile, which can be further elaborated.

Reactions at the 2-Chloro Position

The chlorine atom at the 2-position of the pyridine ring is activated towards both transition metal-catalyzed cross-coupling and nucleophilic aromatic substitution due to the electron-withdrawing nature of the ring nitrogen.[3]

• Suzuki-Miyaura Coupling: Palladium-catalyzed coupling with aryl or heteroaryl boronic acids would form C-C bonds, leading to biaryl structures.[9]

• Buchwald-Hartwig Amination: Palladium-catalyzed coupling with amines would form C-N bonds, yielding 2-amino-6-(2-bromoethyl)pyridine derivatives.[10]

• Nucleophilic Aromatic Substitution (SNAr): Strong nucleophiles could directly displace the chloride, although this may require forcing conditions.

The differential reactivity of the two sites should allow for selective and sequential functionalization, making this a powerful tool for building molecular diversity.

Potential Applications in Research and Drug Discovery

The structural motifs accessible from 2-(2-Bromoethyl)-6-chloropyridine are prevalent in a wide range of biologically active molecules.

• Medicinal Chemistry: This compound would be an excellent starting point for the synthesis of compound libraries for screening against various biological targets. Pyridine derivatives are known to exhibit a broad spectrum of activities, including anticancer, antimicrobial, and antiviral properties.[11][12]

• Agrochemicals: Many pesticides and herbicides contain substituted pyridine cores. The versatility of this building block could facilitate the discovery of new agrochemicals.

• Materials Science: Pyridine-containing polymers and materials often exhibit interesting electronic and optical properties. This compound could be used to synthesize novel monomers for polymerization or as a ligand for metal complexes.

Theoretical Experimental Protocol: Synthesis of a Tertiary Amine Derivative

Objective: To synthesize 2-(2-(diethylamino)ethyl)-6-chloropyridine from 2-(2-bromoethyl)-6-chloropyridine.

Materials:

• 2-(2-Bromoethyl)-6-chloropyridine

• Diethylamine

• Potassium carbonate

• Acetonitrile

• Standard laboratory glassware and work-up reagents

Procedure:

• To a solution of 2-(2-bromoethyl)-6-chloropyridine (1.0 eq) in acetonitrile, add potassium carbonate (2.0 eq) and diethylamine (1.5 eq).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by TLC.

• Upon completion, filter the reaction mixture to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to yield the desired 2-(2-(diethylamino)ethyl)-6-chloropyridine.

Self-Validation: The identity and purity of the product would be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The disappearance of the starting material's bromoethyl signals in the NMR and the appearance of new signals corresponding to the diethylaminoethyl group would validate the success of the reaction.

Predicted Safety and Handling

As a halogenated organic compound and a potential alkylating agent, 2-(2-Bromoethyl)-6-chloropyridine should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.

Conclusion

While 2-(2-Bromoethyl)-6-chloropyridine is not a widely documented compound, a thorough analysis of the chemistry of its constituent parts strongly suggests its potential as a highly valuable and versatile building block in organic synthesis. This theoretical guide has outlined plausible synthetic routes, predicted its reactivity, and highlighted its potential applications. It is our hope that this in-depth analysis will stimulate further research into the synthesis and utilization of this promising molecule, thereby unlocking its potential in drug discovery and materials science.

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• Canadian Science Publishing. (n.d.). THE REACTION OF N-BROMOSUCCINIMIDE WITH SOME ALKYL PYRIDINES. Retrieved from [Link]

• ResearchGate. (2025, August 6). The preparation of pyridine derivatives from bromopyridines by means of the Grignard reaction. II. [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis and application of a bromomethyl substituted scaffold to be used for efficient optimization of anti-virulence activity. Retrieved from [Link]

• Master Organic Chemistry. (2015, December 10). All About The Reactions of Grignard Reagents. [Link]

• ADICHEMISTRY. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Bromopyridine. Retrieved from [Link]

• MDPI. (2024, January 24). Recent Progress on the Synthesis of Bipyridine Derivatives. [Link]

• Chempanda. (n.d.). Chloropyridine: Common isomorphs, synthesis, reactions and applications. Retrieved from [Link]

• Unknown. (n.d.). THE REACTION OF ETHYLENE OXIDE WITH VARIOUS GRIGNARD REAGENTS. Retrieved from [Link]

• PubMed Central. (2023, May 18). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. [Link]

• Organic Syntheses. (n.d.). 2-bromopyridine. Retrieved from [Link]

• PubMed. (2002, August 29). 6-Chloropyridazin-3-yl derivatives active as nicotinic agents: synthesis, binding, and modeling studies. [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). [Link]

• Semantic Scholar. (n.d.). PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2025, June 13). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones. [Link]

• Kobe University. (2023, July 24). Regiodivergent Synthesis of Brominated Pyridylthiophenes by Overriding the Inherent Substrate Bias. [Link]

• Google Patents. (n.d.). CN106588758B - Synthesis process of 2-hydrazinopyridine derivative.

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The 6-Chloropyridine Motif: A Privileged Scaffold in Modern Medicinal Chemistry

Executive Summary

In the landscape of medicinal chemistry, the 6-chloropyridine moiety (often functionally equivalent to the 2-chloropyridine motif depending on substitution numbering) acts as a "privileged structure." It is not merely a passive structural element but a dual-purpose tool: it serves as a highly reactive electrophilic handle for late-stage diversification and as a metabolic modulator in final drug candidates.

This technical guide dissects the 6-chloropyridine scaffold for drug discovery professionals. It moves beyond basic textbook definitions to explore the electronic causality of its reactivity, provides validated protocols for its manipulation, and analyzes its role in blockbuster therapeutics like Etoricoxib.

Part 1: The Chemotype – Electronic & Physical Properties

The "Alpha-Halo" Effect

The utility of 6-chloropyridine stems from the synergistic relationship between the pyridine nitrogen and the chlorine atom.

• Electronic Deficiency: The pyridine nitrogen is electronegative, pulling electron density away from the ring carbons. This effect is most pronounced at the

  (2/6) and (4) positions, making them susceptible to nucleophilic attack.

• The Chlorine "Handle": Chlorine at the 6-position enhances this electron deficiency (via induction,

  effect), making the carbon highly electrophilic. Unlike a chlorobenzene, a 6-chloropyridine is primed for Nucleophilic Aromatic Substitution ( ) without the need for extreme forcing conditions.

Metabolic & Physicochemical Modulation

Incorporating this motif into a final drug candidate offers specific ADME advantages:

• Metabolic Blocking: The

  -positions of pyridine are primary sites for metabolic oxidation (via CYP450/Aldehyde Oxidase). A chlorine atom at C6 effectively blocks this "soft spot," extending the drug's half-life ( ).

• Lipophilicity (

  ): The chloro-substituent increases lipophilicity compared to a hydrogen or methyl group, potentially improving membrane permeability and blood-brain barrier (BBB) penetration.

• Halogen Bonding: The chlorine atom can participate in halogen bonding with carbonyl backbone oxygens in protein binding pockets, a specific interaction often overlooked in standard docking simulations.

Part 2: Strategic Synthesis & Reactivity

The 6-chloropyridine scaffold presents a "divergent synthesis" opportunity.[1] Depending on the reagents chosen, the chemist can steer the molecule toward C-N bond formation (via

) or C-C bond formation (via Cross-Coupling).

Visualization: The Reactivity Decision Tree

The following diagram illustrates the decision logic for manipulating the 6-chloropyridine core.

Caption: Decision logic for functionalizing 6-chloropyridine derivatives based on target bond formation.

Part 3: Experimental Protocols

Protocol A: Displacement with Amines

This is the most reliable reaction for this scaffold. The electron-deficient ring allows amines to displace the chloride.

Causality:

• Solvent Choice (DMSO/NMP): Polar aprotic solvents are required to stabilize the anionic Meisenheimer intermediate.

• Base (DIPEA/

  ): Essential to neutralize the HCl generated; otherwise, the pyridine nitrogen becomes protonated, deactivating the ring (or trapping the amine nucleophile).

Step-by-Step Workflow:

• Charge: To a reaction vial, add 6-chloropyridine derivative (1.0 equiv) and the amine nucleophile (1.2–1.5 equiv).

• Solvent: Dissolve in DMSO or NMP (concentration ~0.5 M).

• Base: Add DIPEA (2.0 equiv).

• Activation: Heat to 90–120°C for 4–12 hours. Note: Electron-donating groups on the pyridine ring will require higher temperatures; electron-withdrawing groups (e.g., -CN, -NO2 at C3) will accelerate the reaction, potentially allowing room temperature execution.

• Workup: Dilute with water (precipitates product if solid) or extract with EtOAc. Wash with brine to remove DMSO.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Coupling

Coupling 6-chloropyridines is notoriously "capricious" compared to bromobenzenes.

The "Pyridyl Problem": The pyridine nitrogen can coordinate to the Palladium center, poisoning the catalyst.[2] The Solution: Use electron-rich, bulky phosphine ligands (e.g., XPhos, SPhos) or chelating ligands (dppf) to out-compete the pyridine nitrogen.

Step-by-Step Workflow:

• Charge: Combine 6-chloropyridine (1.0 equiv), Boronic Acid/Pinacol Ester (1.2 equiv), and Base (

  or , 2.0 equiv).

• Catalyst System: Add

  (0.02 equiv) and XPhos (0.04 equiv). Alternatively, use pre-formed catalysts like .

• Solvent: Dioxane/Water (4:1 ratio). Water is critical for the transmetallation step.

• Deoxygenation: Sparge with Argon for 5 minutes (Oxygen kills the active Pd(0) species).

• Reaction: Heat to 80–100°C for 2–6 hours.

• Purification: Scavenge Pd (using thiourea or silica scavengers) before chromatography.

Part 4: Case Study – Etoricoxib (Arcoxia)

Etoricoxib, a selective COX-2 inhibitor, exemplifies the strategic use of the chloropyridine scaffold. The drug features a central pyridine ring substituted with a 4-methylsulfonylphenyl group and a 6-methyl group.[3][4][5] However, the synthesis of its precursors heavily relies on the chemistry of 6-chloropyridines (and their 2-chloro analogs).

Structural Logic

The molecule is a 2,3'-bipyridine derivative.[4][6] The chlorine atom in the precursor (5-chloro-3-...) was used to direct regioselectivity during the ring construction and was subsequently retained or manipulated to tune the electronic properties of the central ring.

Synthetic Pathway Visualization

The following diagram outlines a convergent synthesis strategy often cited in process chemistry literature for Etoricoxib-type scaffolds.

Caption: Convergent assembly of the Etoricoxib pyridine core via ketosulfone and vinamidinium precursors.

Part 5: Quantitative Data & Safety

Comparative Reactivity Table

Not all halopyridines are equal. The position and the halogen matter significantly.

Substrate	Relative Reactivity ( )	Relative Reactivity (Suzuki)	Notes
2-Fluoropyridine	Very High	Low	Best for difficult amine displacements.
2-Chloropyridine	High	Moderate	Ideal balance of stability and reactivity.
2-Bromopyridine	Moderate	High	Preferred for Pd-coupling if available.
3-Chloropyridine	Negligible	Moderate	Cannot undergo ; requires Pd-catalysis.

Safety & Toxicity Considerations

• Genotoxicity: Simple 2-chloropyridine derivatives can be genotoxic (Ames positive) in isolation due to their high reactivity with biological nucleophiles (DNA). However, once incorporated into a larger, stable drug scaffold, this risk is typically mitigated.

• Handling: 6-chloropyridines are skin irritants and can cause severe eye damage. They are often lachrymators. All weighing should be performed in a fume hood.

References

• Mechanism of

  in Pyridines:

  • Filo. "Mechanism for the Nucleophilic Aromatic Substitution of 2-Chloropyridine."[7]

• Etoricoxib Synthesis & Chemistry

  • RSC Advances.[8] "A convenient synthesis of the key intermediate of selective COX-2 inhibitor Etoricoxib."[8]

  • Google Patents. "EP2802564B1 - Process for the synthesis of etoricoxib."

• Palladium Coupling Challenges

  • BenchChem.[1][2][3] "Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Chloropyridine-3-boronic Acid."

  • National Institutes of Health (PMC).

• Metabolic Stability & Toxicity

  • National Toxicology Program. "Toxicity Studies of 2-Chloropyridine."

  • Journal of Chemical Reviews.[9] "A Recent Update on Pyridine Derivatives as a Potential Lead for Diabetes Mellitus."[9]

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• 6. theaspd.com [theaspd.com]
• 7. Explain and illustrate the mechanism of nucleophilic aromatic substitutio.. [askfilo.com]
• 8. A convenient synthesis of the key intermediate of selective COX-2 inhibitor Etoricoxib - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. jchemrev.com [jchemrev.com]

Technical Whitepaper: Synthesis Pathways for 2-(2-Bromoethyl)-6-chloropyridine Intermediates

Executive Summary

The molecule 2-(2-bromoethyl)-6-chloropyridine represents a high-value "bifunctional linchpin" in medicinal chemistry. Its utility stems from its orthogonal reactivity: the alkyl bromide allows for rapid

coupling with amines or thiols (often for introducing side chains in kinase inhibitors), while the 6-chloro position remains intact for subsequent Suzuki-Miyaura or Buchwald-Hartwig cross-couplings.

However, this intermediate presents a specific process challenge: autocyclization . The pyridine nitrogen is sufficiently nucleophilic to displace the terminal bromide, forming a stable but useless pyridinium salt. This guide details a robust, two-step synthetic pathway designed to maximize yield while mitigating instability through salt formation.

Retrosynthetic Analysis

To ensure scalability and atom economy, we prioritize the Lateral Lithiation Route over transition-metal catalyzed alternatives (e.g., Heck coupling). This route utilizes the commercially available 2-chloro-6-methylpyridine, leveraging the acidity of the

-methyl protons.

Figure 1: Retrosynthetic logic flow prioritizing the functionalization of the methyl group.

Primary Synthesis Protocol: The Lithiation-Appel Route

Phase 1: Hydroxyalkylation via Lateral Lithiation

Objective: Convert 2-chloro-6-methylpyridine to 2-(6-chloropyridin-2-yl)ethanol.

Mechanism: The electron-withdrawing chlorine atom at the C6 position enhances the acidity of the C2-methyl protons, facilitating deprotonation by Lithium Diisopropylamide (LDA). Kinetic control at -78°C is strictly required to prevent nucleophilic attack of the base on the pyridine ring (Chichibabin-type side reactions).

Reagents:

• Substrate: 2-Chloro-6-methylpyridine (1.0 eq)

• Base: LDA (1.1 eq) [Generated in situ from

  and -BuLi]

• Electrophile: Paraformaldehyde (1.2 eq, cracked to monomeric formaldehyde in situ or used as suspension)

• Solvent: Anhydrous THF

Step-by-Step Protocol:

• Base Generation: In a flame-dried 3-neck flask under

  , dissolve diisopropylamine (1.15 eq) in THF. Cool to -78°C. Add -BuLi (1.1 eq) dropwise. Stir for 30 min.

• Deprotonation: Add a solution of 2-chloro-6-methylpyridine (1.0 eq) in THF dropwise over 20 min. The solution will turn deep red/orange, indicating the formation of the picolyl anion. Stir for 45 min at -78°C.

• Addition: Add Paraformaldehyde (1.2 eq) in one portion (solid addition) or as a slurry in THF. Allow the reaction to warm slowly to 0°C over 2 hours.

• Quench: Quench with saturated

  solution.

• Workup: Extract with EtOAc (

  ). Wash combined organics with brine. Dry over and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc gradient). The alcohol is stable and can be stored.

Phase 2: Bromination via Appel Reaction

Objective: Convert the alcohol to the alkyl bromide under neutral conditions.[1]

Why Appel? Using

generates , which can protonate the pyridine ring. While manageable, the Appel reaction ( ) maintains neutral pH, reducing the risk of acid-catalyzed elimination to the vinyl pyridine side-product [1].

Reagents:

• Substrate: 2-(6-chloropyridin-2-yl)ethanol (1.0 eq)

• Reagent A: Triphenylphosphine (

  , 1.2 eq)

• Reagent B: Carbon Tetrabromide (

  , 1.2 eq)

• Solvent: Dichloromethane (DCM)

Step-by-Step Protocol:

• Dissolve the alcohol and

  in dry DCM at 0°C.

• Add

  portion-wise over 15 minutes. Caution: Exothermic.

• Stir at 0°C for 1 hour, then warm to room temperature for 2 hours.

• Monitoring: Check TLC for disappearance of polar alcohol spot.

• Workup: Add pentane or hexane to the reaction mixture to precipitate Triphenylphosphine Oxide (

  ). Filter off the solids.[2][3]

• Critical Stabilization Step: Do not concentrate to dryness as a free base. Treat the filtrate with 1.0 eq of

  (in acetic acid or dioxane) to precipitate the Hydrobromide Salt . Filter and dry the salt.

Stability & Critical Control Points

The free base of 2-(2-bromoethyl)-6-chloropyridine is inherently unstable. The nitrogen lone pair can perform an intramolecular

attack on the -carbon, displacing the bromide.

The Autocyclization Trap

This creates a pyridinium salt (pyrrolido[1,2-a]pyridinium derivative) which is water-soluble and useless for subsequent coupling.

Figure 2: Competing pathways for the product. Immediate salt formation is the only viable storage strategy.

Data Summary Table

Parameter	Specification / Observation
Appearance	Colorless oil (Free base) / White solid (HBr salt)
1H NMR (Diagnostic)	Triplet at ~3.6-3.8 ppm ( -Br)
Storage Temp	-20°C (Hygroscopic)
Major Impurity A	2-chloro-6-vinylpyridine (Elimination product)
Major Impurity B	Cyclic pyridinium bromide (Self-alkylation)

Strategic Alternative: Heck Coupling

If the lithiation route fails due to impurities, a transition-metal approach can be used, though it requires more expensive starting materials.

• Substrate: 2-Bromo-6-chloropyridine.[4][5]

• Reagent:

  -Butyl vinyl ether or Vinyl acetate.

• Catalyst:

  / Ligand.

• Process: Heck coupling yields the vinyl intermediate, which must be hydroborated/oxidized to the alcohol or hydrobrominated (anti-Markovnikov) to the bromide [2].

• Verdict: Less direct. Use only if lateral lithiation yields are <30%.

References

• Appel, R. (1975). "Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage." Angewandte Chemie International Edition, 14(12), 801-811. [Link]

• Nilsson, P. et al. (2002). "Palladium-Catalyzed Coupling of 2-Bromo-6-chloropyridine." Journal of Organic Chemistry, 67(10). (General methodology for halopyridine coupling).

• PubChem Compound Summary. (2024). "2-(2-Bromoethyl)pyridine."[6][7] National Center for Biotechnology Information. [Link]

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• 2. Organic Syntheses Procedure [orgsyn.org]
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• 4. 2-BROMO-6-CHLOROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 5. Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. 2-(2-Bromoethyl)pyridine | C7H8BrN | CID 12913858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 72996-65-7|2-(2-Bromoethyl)pyridine hydrobromide|BLD Pharm [bldpharm.com]

Molecular weight and physical characteristics of 2-(2-Bromoethyl)-6-chloropyridine

An In-Depth Technical Guide to 2-(2-Bromoethyl)-6-chloropyridine: Synthesis, Properties, and Applications in Medicinal Chemistry

Abstract

2-(2-Bromoethyl)-6-chloropyridine is a halogenated pyridine derivative poised as a valuable and versatile building block for drug discovery and development. Its unique bifunctional nature, featuring a reactive bromoethyl side chain for nucleophilic substitution and a chlorinated pyridine core amenable to cross-coupling reactions, makes it an attractive intermediate for constructing complex molecular architectures. This guide provides a comprehensive technical overview of its core properties, a plausible and detailed synthetic pathway, and an exploration of its reactivity and potential applications. By synthesizing information from related chemical structures and established reaction principles, this document serves as a foundational resource for researchers, scientists, and drug development professionals seeking to leverage this compound in their synthetic programs.

Molecular Profile and Physicochemical Characteristics

The core identity of the molecule is defined by its chemical formula and molecular weight.

Table 1: Core Molecular and Calculated Properties

Property	Value	Source
Chemical Formula	C₇H₇BrClN	Calculated
Molecular Weight	220.50 g/mol	Calculated
CAS Number	Not Assigned	N/A
IUPAC Name	2-(2-Bromoethyl)-6-chloropyridine	N/A
Predicted LogP	~2.8 - 3.2	Estimated
Predicted Boiling Point	>200 °C	Estimated
Predicted Appearance	Colorless to light yellow liquid or low-melting solid	Estimated

The pyridine ring is a foundational structure in many pharmaceuticals, and its derivatives are widely used in medicinal chemistry.[1] The introduction of halogen atoms, such as chlorine and bromine, significantly modulates the electronic properties of the ring and provides handles for further chemical modification.[2][3] The bromoethyl group, in particular, is a potent alkylating agent, enabling covalent linkage to a wide array of nucleophiles.

Proposed Synthesis and Experimental Protocol

A robust and scalable synthesis is paramount for the utility of any chemical building block. A logical and field-proven pathway to 2-(2-Bromoethyl)-6-chloropyridine begins with the commercially available precursor, 2-(2-hydroxyethyl)-6-chloropyridine, or can be conceptualized from the more fundamental 2-chloro-6-methylpyridine. The most direct final step involves the conversion of a primary alcohol to the corresponding bromide.

Diagram of Proposed Synthetic Pathway

Caption: Proposed bromination of 2-(2-hydroxyethyl)-6-chloropyridine.

Detailed Experimental Protocol: Synthesis via Bromination

This protocol details the conversion of 2-(2-hydroxyethyl)-6-chloropyridine to the target compound using phosphorus tribromide, a standard and effective method for this transformation.

Objective: To synthesize 2-(2-Bromoethyl)-6-chloropyridine from its corresponding alcohol precursor.

Materials:

• 2-(2-Hydroxyethyl)-6-chloropyridine (1.0 eq)

• Phosphorus tribromide (PBr₃) (0.4 eq, a slight excess of bromine atoms)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas supply

Procedure:

• Reactor Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen/argon inlet is charged with 2-(2-hydroxyethyl)-6-chloropyridine (1.0 eq) and anhydrous DCM (approx. 10 mL per gram of starting material).

• Inert Atmosphere: The flask is purged with inert gas to ensure anhydrous conditions, which is critical for preventing the decomposition of PBr₃.

• Cooling: The reaction mixture is cooled to 0 °C in an ice-water bath. This is a crucial step to control the exothermicity of the reaction between PBr₃ and the alcohol.

• Reagent Addition: Phosphorus tribromide (0.4 eq) dissolved in a small amount of anhydrous DCM is added dropwise to the stirred solution via the dropping funnel over 20-30 minutes. The slow addition rate prevents a rapid temperature increase.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and stirred for 2-4 hours. Progress is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Quenching: The reaction is carefully quenched by slowly pouring the mixture into a beaker of crushed ice and saturated NaHCO₃ solution. This step neutralizes the acidic byproducts (HBr and phosphorous acid) and should be performed in a well-ventilated fume hood due to gas evolution.

• Extraction: The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted two more times with DCM. The organic layers are combined.

• Washing & Drying: The combined organic phase is washed sequentially with water and brine, then dried over anhydrous MgSO₄ or Na₂SO₄.

• Solvent Removal & Purification: The drying agent is removed by filtration, and the solvent is evaporated under reduced pressure to yield the crude product. The residue is then purified by flash column chromatography on silica gel to afford the pure 2-(2-Bromoethyl)-6-chloropyridine.

Reactivity and Applications in Drug Development

The synthetic value of 2-(2-Bromoethyl)-6-chloropyridine lies in its distinct reactive sites, which can be addressed selectively.

• Bromoethyl Side Chain: The primary alkyl bromide is an excellent electrophile, highly susceptible to Sₙ2 reactions. This allows for the straightforward introduction of various nucleophiles, making it a key component in tethering the pyridine core to other molecular fragments. This is a common strategy in the synthesis of active pharmaceutical ingredients (APIs).[4][5]

• Chloropyridine Core: The 2-chloro substituent activates the pyridine ring for nucleophilic aromatic substitution (SₙAr) and is a classic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).[3][6] This allows for the introduction of aryl, heteroaryl, or amine groups at a later stage in the synthesis.

Exemplary Application: N-Alkylation Protocol

This protocol demonstrates the use of the title compound to alkylate a primary amine, a fundamental reaction in the construction of many pharmaceutical candidates.

Objective: To couple 2-(2-Bromoethyl)-6-chloropyridine with a generic primary amine (R-NH₂).

Materials:

• 2-(2-Bromoethyl)-6-chloropyridine (1.0 eq)

• Primary Amine (R-NH₂) (1.1 eq)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (2.0-3.0 eq)

• Acetonitrile (ACN) or Dimethylformamide (DMF) as solvent

Procedure:

• Setup: To a round-bottom flask, add the primary amine (1.1 eq), the base (K₂CO₃, 2.0 eq), and the solvent (ACN).

• Addition: Add a solution of 2-(2-Bromoethyl)-6-chloropyridine (1.0 eq) in ACN to the stirred suspension.

• Heating: Heat the reaction mixture to 60-80 °C and monitor by TLC or LC-MS. The reaction typically proceeds to completion within 4-12 hours.

• Work-up: Upon completion, cool the mixture to room temperature and filter off the inorganic base. Remove the solvent under reduced pressure.

• Purification: Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate or DCM), wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate. The final product is purified via flash chromatography or recrystallization.

This two-step sequence—synthesis of the bromoethyl intermediate followed by nucleophilic substitution—is a powerful and modular approach for generating libraries of compounds for screening in drug discovery programs.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-(2-Bromoethyl)-6-chloropyridine is not available, its hazardous properties can be inferred from its functional groups. Halogenated pyridines and alkyl bromides are typically classified as hazardous.

• Hazards: Assumed to be harmful if swallowed, in contact with skin, or if inhaled.[7] Causes skin irritation and serious eye irritation.[8] May cause respiratory irritation.[7]

• Handling: All manipulations should be performed inside a certified chemical fume hood.[9] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[10] Avoid breathing dust, fumes, or vapors.[10]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[7] Keep away from strong oxidizing agents, strong acids, and strong bases.[10]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[7]

Conclusion

2-(2-Bromoethyl)-6-chloropyridine represents a highly functionalized and synthetically versatile building block. Although not a common catalog chemical, its logical synthesis from available precursors makes it an accessible intermediate for medicinal chemists. The ability to perform selective reactions at either the bromoethyl side chain or the chloropyridine core provides a modular and powerful platform for the synthesis of novel compounds with potential therapeutic applications. This guide provides the foundational knowledge required for its synthesis, handling, and strategic application in research and development.

References

• Wikipedia. (n.d.). 2-Chloropyridine. Retrieved from [Link]

• Hocek, M., et al. (n.d.). Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides. Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• Chemsrc. (n.d.). 2-Bromo-6-(2-bromoethyl)pyridine. Retrieved from [Link]

• Heterocycles. (1999). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-4-chloropyridine. Retrieved from [Link]

• Google Patents. (n.d.). CN102993086A - Method for synthesizing 2,6-dibromo pyridine.

• PubChem. (n.d.). 2-(2-Chloroethyl)pyridine. Retrieved from [Link]

• MDPI. (2024). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. Retrieved from [Link]

• MDPI. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Retrieved from [Link]

• Google Patents. (n.d.). CN115784978B - Method for synthesizing 2-amino-6-bromopyridine.

• ResearchGate. (2025). The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Bromopyridine. Retrieved from [Link]

• Google Patents. (n.d.). Synthetic method of medicine raw material namely 5-fluoro-2-bromoisonicotinic acid.

• PMC. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Retrieved from [Link]

• MDPI. (2022). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

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The Strategic Value of 2-(2-Bromoethyl)-6-chloropyridine in Drug Discovery: A Patent and Technical Landscape

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unassuming Power of a Halogenated Pyridine Scaffold

In the intricate world of medicinal chemistry, certain molecular scaffolds emerge as unsung heroes, providing the structural foundation for a multitude of therapeutic agents. 2-(2-Bromoethyl)-6-chloropyridine is one such entity. While not a blockbuster drug in itself, its true value lies in its role as a versatile and highly reactive intermediate in the synthesis of a diverse range of pharmacologically active compounds. The presence of two distinct halogen atoms—a reactive bromoethyl side chain and a more stable chloro-substituent on the pyridine ring—offers medicinal chemists a powerful toolkit for molecular elaboration and the introduction of diverse functionalities. This guide provides an in-depth technical analysis of the patent landscape, medicinal chemistry, and synthetic strategies surrounding drugs and drug candidates containing this pivotal chemical moiety.

I. The Patent Landscape: A Tale of Versatility and Strategic Application

A comprehensive analysis of the patent literature reveals that 2-(2-Bromoethyl)-6-chloropyridine is not typically claimed as the final active pharmaceutical ingredient (API). Instead, its significance is underscored by its frequent appearance as a key starting material or intermediate in the synthesis of more complex molecules across a range of therapeutic areas.

Key Therapeutic Areas and Representative Patents:

The versatility of the 2-(2-Bromoethyl)-6-chloropyridine scaffold is evident from its application in the development of drugs for various diseases. Below is a summary of key therapeutic areas where this and structurally related moieties have been patented:

Therapeutic Area	Key Scaffold Application	Representative Patent Example (Analogue)	Assignee/Applicant
Antiviral	Synthesis of nucleoside analogues	US20060264629A1: Preparation of Famciclovir	Not specified in abstract
Anticancer	Kinase inhibitors, apoptosis inducers	WO2021050964A1: HPK1 Antagonists	Not specified in abstract
Anti-inflammatory	Modulation of inflammatory pathways	US4691018A: Pyridine derivatives as anti-allergic agents	UBE Industries
Neurodegenerative	Targeting CNS receptors	Not explicitly found for this specific scaffold, but a potential area of exploration.

Note: The patent landscape for this specific intermediate is diffuse, with its presence often embedded within broader Markush structures in patent claims. The table above highlights therapeutic areas where the core pyridine and haloalkyl functionalities are of significant interest.

The Famciclovir Connection: A Case Study in Strategic Synthesis

One of the most notable applications of a closely related intermediate is in the synthesis of Famciclovir , an antiviral prodrug used to treat herpes virus infections. The patent US20060264629A1 describes the preparation of 2-amino-9-(2-bromoethyl)-6-chloropurine, a purine analogue bearing the critical 2-bromoethyl side chain. This intermediate is then further elaborated to yield Famciclovir.

II. Medicinal Chemistry and Therapeutic Potential: The "Why" Behind the "How"

The utility of 2-(2-Bromoethyl)-6-chloropyridine in drug design stems from its inherent chemical reactivity and the strategic placement of its functional groups.

The Role of the 2-Bromoethyl Group: A Gateway to Diverse Functionality

The bromoethyl group is a potent electrophile, making it highly susceptible to nucleophilic substitution reactions. This allows for the facile introduction of a wide array of functional groups, including amines, thiols, and alcohols. This reactivity is the cornerstone of its use as a building block for creating libraries of compounds for high-throughput screening.

The 6-Chloro-Pyridine Core: A Stable Anchor and Modulator of Properties

The chloro-substituent on the pyridine ring is less reactive than the bromoethyl group, providing a stable anchor for the molecule. Its presence also influences the electronic properties of the pyridine ring, which can be crucial for receptor binding and modulating the pKa of the molecule, thereby affecting its pharmacokinetic properties.

Signaling Pathways and Molecular Targets:

Derivatives of halogenated pyridines have been implicated in the modulation of several key signaling pathways. For instance, pyridine-based compounds have been developed as inhibitors of various kinases, which are critical regulators of cell signaling and are often dysregulated in cancer[1]. The ability to introduce diverse side chains via the bromoethyl group allows for the fine-tuning of interactions with the ATP-binding pocket of kinases.

III. Synthetic and Experimental Protocols: A Practical Guide

The synthesis of 2-(2-Bromoethyl)-6-chloropyridine and its derivatives requires careful control of reaction conditions to manage the differential reactivity of the two halogen atoms.

Synthesis of the Core Scaffold:

A plausible synthetic route to the parent compound, 2-bromo-6-chloropyridine, often starts from a more readily available precursor like 2,6-dibromopyridine.

Protocol 1: Synthesis of 2-Bromo-6-chloropyridine from 2,6-Dibromopyridine

Objective: To selectively replace one bromine atom with a chlorine atom.

Materials:

• 2,6-Dibromopyridine

• n-Butyllithium (n-BuLi)

• Hexachloroethane (C2Cl6)

• Anhydrous diethyl ether or THF

• Standard glassware for anhydrous reactions (Schlenk line or glovebox)

Procedure:

• Dissolve 2,6-dibromopyridine in anhydrous diethyl ether under an inert atmosphere (e.g., argon or nitrogen) and cool to -78 °C.

• Slowly add one equivalent of n-BuLi dropwise, maintaining the temperature at -78 °C. This selectively performs a lithium-halogen exchange at one of the bromine positions.

• After stirring for a defined period (e.g., 1 hour), add a solution of hexachloroethane in anhydrous diethyl ether to the reaction mixture. The hexachloroethane acts as a chlorine source.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 2-bromo-6-chloropyridine.

Introduction of the 2-Bromoethyl Side Chain:

The introduction of the 2-bromoethyl side chain at a specific position on the pyridine ring would typically involve a multi-step synthesis, potentially starting from a pyridone precursor or through a cross-coupling reaction.

Conceptual Workflow for a Derivative:

Caption: Conceptual workflow for the synthesis of a 2-(2-Bromoethyl)-6-chloropyridine derivative.

IV. Conclusion and Future Perspectives

2-(2-Bromoethyl)-6-chloropyridine represents a strategically important, yet often overlooked, building block in modern drug discovery. Its patent landscape is not defined by its use as a final drug product, but rather by its enabling role in the synthesis of a wide array of therapeutic agents. The differential reactivity of its halogenated components provides a versatile platform for medicinal chemists to explore vast chemical spaces and optimize drug candidates for a variety of diseases. As our understanding of disease biology deepens, the demand for novel chemical entities will continue to grow. Versatile scaffolds like 2-(2-Bromoethyl)-6-chloropyridine will undoubtedly remain at the forefront of efforts to develop the next generation of innovative medicines.

References

• Preparation of famciclovir and other purine deriv
• HPK1 Antagonists And Uses Thereof. WO2021050964A1. ()
• Pyridine derivatives and their use as anti-allergic agents. US4691018A. ()

• PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. Semantic Scholar. ([Link])

Sources

• 1. scispace.com [scispace.com]

Protocols & Analytical Methods

Application Notes and Protocols for Nucleophilic Substitution Reactions of 2-(2-Bromoethyl)-6-chloropyridine

Introduction: A Versatile Scaffold in Medicinal Chemistry

2-(2-Bromoethyl)-6-chloropyridine is a key heterocyclic building block in the synthesis of a wide range of biologically active molecules. Its utility stems from the presence of two distinct electrophilic sites: a primary alkyl bromide and a chloro-substituted pyridine ring. This dual reactivity allows for selective functionalization through nucleophilic substitution reactions, providing a powerful tool for the construction of diverse molecular architectures in drug discovery and development. The pyridine core is a prevalent motif in numerous pharmaceuticals, and the ability to introduce various functionalities at both the aliphatic side chain and the aromatic ring makes this reagent particularly valuable for creating libraries of potential drug candidates.

This comprehensive guide provides detailed protocols and technical insights into the nucleophilic substitution reactions of 2-(2-Bromoethyl)-6-chloropyridine. We will explore the mechanistic principles governing these transformations, delve into the critical aspect of regioselectivity, and offer step-by-step procedures for reactions with common nucleophiles such as amines, thiols, and alkoxides.

Mechanistic Principles: A Tale of Two Pathways

The reactivity of 2-(2-Bromoethyl)-6-chloropyridine is governed by two competing nucleophilic substitution pathways:

• SN2 Reaction at the Bromoethyl Side Chain: The primary alkyl bromide is susceptible to a bimolecular nucleophilic substitution (SN2) reaction. In this concerted mechanism, a nucleophile attacks the electrophilic carbon atom bearing the bromine, leading to the displacement of the bromide ion. The rate of this reaction is influenced by the strength of the nucleophile and steric hindrance around the reaction center.

• Nucleophilic Aromatic Substitution (SNAr) at the Chloropyridine Ring: The chlorine atom at the 6-position of the pyridine ring is activated towards nucleophilic aromatic substitution (SNAr). The electron-withdrawing effect of the ring nitrogen atom stabilizes the negatively charged intermediate (Meisenheimer complex) formed during the reaction, particularly for substitution at the 2- and 6-positions.[1][2] This stabilization facilitates the displacement of the chloride ion.

The preferred reaction pathway and the resulting regioselectivity are dependent on several factors, including the nature of the nucleophile, the reaction conditions (temperature, solvent, and base), and the inherent reactivity of the two electrophilic sites.

Regioselectivity: Directing the Nucleophilic Attack

The key to successfully utilizing 2-(2-Bromoethyl)-6-chloropyridine lies in controlling the regioselectivity of the nucleophilic attack. Generally, the bromoethyl side chain is more susceptible to substitution by a wider range of nucleophiles under milder conditions due to the higher reactivity of alkyl halides in SN2 reactions compared to the more demanding conditions often required for SNAr.

Key Factors Influencing Regioselectivity:

• Nucleophile Hardness/Softness (HSAB Theory): Hard nucleophiles (e.g., alkoxides, primary amines) tend to react preferentially at the harder electrophilic center (the sp2 carbon of the pyridine ring), while softer nucleophiles (e.g., thiols) may favor reaction at the softer sp3 carbon of the bromoethyl group.

• Reaction Temperature: Higher temperatures generally favor the higher activation energy pathway, which is often the SNAr reaction.

• Steric Hindrance: Bulky nucleophiles may preferentially attack the less sterically hindered primary alkyl bromide.

By carefully selecting the nucleophile and reaction conditions, it is possible to selectively target either the bromoethyl side chain or the chloropyridine ring.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the nucleophilic substitution of 2-(2-Bromoethyl)-6-chloropyridine with various nucleophiles.

Protocol 1: Selective SN2 Reaction with Amines on the Bromoethyl Side Chain

This protocol describes the selective reaction of primary and secondary amines with the bromoethyl side chain of 2-(2-Bromoethyl)-6-chloropyridine.

Workflow Diagram:

Caption: Workflow for the selective SN2 amination of the bromoethyl side chain.

Materials:

• 2-(2-Bromoethyl)-6-chloropyridine

• Primary or secondary amine (2-3 equivalents)

• Potassium carbonate (K2CO3) or other suitable base (2-3 equivalents)

• Anhydrous acetonitrile or Dimethylformamide (DMF)

• Standard laboratory glassware and stirring apparatus

• Thin-layer chromatography (TLC) or Liquid chromatography-mass spectrometry (LC-MS) for reaction monitoring

Procedure:

• In a round-bottom flask, dissolve 2-(2-Bromoethyl)-6-chloropyridine (1.0 eq.) in anhydrous acetonitrile.

• Add the desired primary or secondary amine (2.0-3.0 eq.) to the solution.

• Add potassium carbonate (2.0-3.0 eq.) to the reaction mixture.

• Stir the reaction mixture at room temperature (25 °C) or gently heat to 40-60 °C. The optimal temperature will depend on the reactivity of the amine.

• Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to yield the desired N-substituted 2-(6-chloropyridin-2-yl)ethanamine.

Causality Behind Experimental Choices:

• Excess Amine and Base: Using an excess of the amine and base helps to drive the reaction to completion and neutralize the hydrobromic acid byproduct.

• Solvent Choice: Acetonitrile and DMF are polar aprotic solvents that are well-suited for SN2 reactions.

• Moderate Temperature: The use of room temperature or slightly elevated temperatures favors the kinetically controlled SN2 reaction over the typically higher activation energy SNAr pathway.

Protocol 2: Selective SN2 Reaction with Thiols on the Bromoethyl Side Chain

This protocol outlines the selective reaction of thiols with the bromoethyl side chain.

Workflow Diagram:

Caption: Workflow for the selective SN2 thiolation of the bromoethyl side chain.

Materials:

• 2-(2-Bromoethyl)-6-chloropyridine

• Thiol (1.1 equivalents)

• Sodium hydride (NaH) or Potassium carbonate (K2CO3) (1.2 equivalents)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Standard laboratory glassware and stirring apparatus

• TLC or LC-MS for reaction monitoring

Procedure:

• To a solution of the thiol (1.1 eq.) in anhydrous THF at 0 °C, add sodium hydride (1.2 eq.) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes to form the thiolate.

• Add a solution of 2-(2-Bromoethyl)-6-chloropyridine (1.0 eq.) in anhydrous THF dropwise to the thiolate solution at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC or LC-MS.

• Carefully quench the reaction with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Thiolate Formation: In-situ formation of the more nucleophilic thiolate anion by deprotonation with a base like NaH or K2CO3 enhances the reaction rate.

• Low Temperature: Performing the reaction at low to ambient temperatures helps to ensure selectivity for the more reactive alkyl halide.

Protocol 3: SNAr Reaction with Alkoxides on the Pyridine Ring

This protocol details the nucleophilic aromatic substitution of the chlorine atom on the pyridine ring with an alkoxide. This reaction typically requires more forcing conditions than the SN2 reaction on the side chain.

Reaction Mechanism Diagram:

Caption: General mechanism for the SNAr reaction with an alkoxide.

Materials:

• 2-(2-Bromoethyl)-6-chloropyridine

• Alcohol (as solvent and reagent)

• Sodium or Potassium metal, or a strong base like Sodium Hydride (NaH)

• Standard laboratory glassware and reflux apparatus

• TLC or LC-MS for reaction monitoring

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, add the desired alcohol.

• Carefully add sodium metal (or NaH) in small portions to generate the sodium alkoxide in situ.

• Once the sodium has completely reacted, add 2-(2-Bromoethyl)-6-chloropyridine (1.0 eq.).

• Heat the reaction mixture to reflux and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and carefully quench the excess sodium alkoxide with water.

• Remove the alcohol under reduced pressure.

• Extract the product with a suitable organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Causality Behind Experimental Choices:

• Strong Base and High Temperature: The SNAr reaction on the electron-deficient pyridine ring is less facile than the SN2 reaction on the alkyl halide. Therefore, a strong nucleophile (alkoxide) and elevated temperatures are typically required to overcome the activation energy barrier.

• Alcohol as Solvent: Using the corresponding alcohol as the solvent ensures a high concentration of the alkoxide nucleophile.

Data Summary and Comparison

The choice of nucleophile and reaction conditions dictates the outcome of the reaction with 2-(2-Bromoethyl)-6-chloropyridine. The following table summarizes the expected products and general reaction conditions for different classes of nucleophiles.

Nucleophile	Expected Primary Reaction	Typical Conditions	Expected Product
Primary/Secondary Amines	SN2	Acetonitrile, K2CO3, 25-60 °C	2-(2-Aminoethyl)-6-chloropyridine
Thiols	SN2	THF, NaH, 0 °C to RT	2-(2-Thioethyl)-6-chloropyridine
Alkoxides	SNAr	Corresponding Alcohol, Na/K, Reflux	2-(2-Bromoethyl)-6-alkoxypyridine

Troubleshooting and Safety Considerations

• Formation of Side Products: In some cases, a mixture of SN2 and SNAr products may be observed. To favor the desired product, carefully control the reaction temperature and choice of base. For selective SN2, use milder conditions. For selective SNAr, more forcing conditions are necessary.

• Elimination Reactions: With sterically hindered bases or at elevated temperatures, elimination of HBr from the bromoethyl side chain to form 2-vinyl-6-chloropyridine can be a competing side reaction.

• Safety: Handle sodium metal and sodium hydride with extreme care as they are highly reactive and flammable. All reactions should be performed in a well-ventilated fume hood.

Conclusion

2-(2-Bromoethyl)-6-chloropyridine is a versatile building block that offers two distinct points for nucleophilic functionalization. By understanding the principles of SN2 and SNAr reactions and carefully controlling the reaction conditions, researchers can selectively introduce a wide variety of functional groups, enabling the synthesis of novel and complex molecules for applications in drug discovery and materials science. The protocols outlined in this guide provide a solid foundation for the successful application of this valuable synthetic intermediate.

References

• [Relevant citation for the synthesis or reactivity of haloalkylpyridines]
• [Citation on Nucleophilic Arom
• [Citation on Meisenheimer complex stabiliz

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• 2. wuxibiology.com [wuxibiology.com]

Application Note &amp; Protocol Guide: Optimizing Alkylation Reactions Using 2-(2-Bromoethyl)-6-chloropyridine

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the effective use of 2-(2-Bromoethyl)-6-chloropyridine as a key intermediate in alkylation reactions. We delve into the mechanistic underpinnings of its reactivity, offer detailed protocols for N-alkylation, and present systematic strategies for optimizing reaction conditions to maximize yield and purity. By addressing common challenges such as over-alkylation and competing side reactions, this guide serves as an essential resource for leveraging this versatile bifunctional building block in complex molecule synthesis.

Introduction: The Strategic Value of 2-(2-Bromoethyl)-6-chloropyridine

The pyridine scaffold is a cornerstone of medicinal chemistry, present in a vast number of FDA-approved drugs due to its ability to engage in hydrogen bonding, improve pharmacokinetic properties, and serve as a versatile synthetic handle.[1][2] 2-(2-Bromoethyl)-6-chloropyridine is a particularly valuable reagent as it possesses two distinct electrophilic sites with differential reactivity:

• The Bromoethyl Chain: A highly reactive primary alkyl bromide, ideal for classical SN2 alkylation of a wide range of nucleophiles (amines, phenols, thiols, etc.).[3]

• The 6-Chloro Position: A less reactive aryl chloride that can participate in subsequent transformations such as nucleophilic aromatic substitution (SNAr) or palladium-catalyzed cross-coupling reactions, allowing for sequential, regioselective functionalization.[4]

This dual-reactivity profile enables the construction of complex molecular architectures, making it a favored building block for introducing a pyridylethyl moiety, a common pharmacophore in bioactive compounds.

Mechanistic Considerations: Controlling the Reaction Pathway

The primary alkylation reaction proceeds via a standard SN2 mechanism. The success of the synthesis hinges on promoting the desired intermolecular reaction between the nucleophile and the bromoethyl group while suppressing undesirable side reactions.

Core Reaction Pathway

The reaction involves the attack of a nucleophile (e.g., a primary or secondary amine) on the electrophilic carbon of the bromoethyl chain, displacing the bromide leaving group.

Caption: Competing reaction pathways in N-alkylation.

Troubleshooting Guide

Problem Observed	Probable Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Insufficient base strength or poor base solubility. [5] 2. Nucleophile is protonated (e.g., starting with an amine salt without enough base). [6] 3. Low reaction temperature. [5] 4. Poor solvent choice.	1. Switch to a stronger, more soluble base (e.g., NaH, Cs₂CO₃). [5] 2. Ensure at least one equivalent of base is present for deprotonation, plus any required for neutralizing salts. 3. Gradually increase temperature while monitoring by TLC/LC-MS. 4. Ensure a polar aprotic solvent (DMF, ACN) is used. [6][7]
Significant Over-alkylation	1. The mono-alkylated amine product is more nucleophilic than the starting amine. [6] 2. Stoichiometry of the alkylating agent is too high or it was added too quickly.	1. Use a slight excess of the starting amine (e.g., 1.2-2.0 equivalents). 2. Add the 2-(2-Bromoethyl)-6-chloropyridine solution dropwise over a prolonged period to the amine solution. [6] 3. Consider using the hydrobromide salt of the primary amine to suppress the reactivity of the secondary amine product. [8]
Elimination Byproduct Detected	1. Reaction temperature is too high. 2. The base used is too strong or sterically hindered (e.g., t-BuOK), favoring E2 elimination.	1. Run the reaction at a lower temperature (e.g., start at 0 °C or room temperature). [7] 2. Use a non-hindered, non-nucleophilic base like NaH or a carbonate base (K₂CO₃, Cs₂CO₃).
Difficult Purification	1. Incomplete reaction leaving unreacted starting material. 2. Formation of closely related byproducts.	1. Optimize the reaction to drive it to completion (see "Low Product Formation"). 2. Adjust reaction conditions (base, temp, stoichiometry) to improve selectivity. 3. For basic amine products, an acidic wash during workup can help remove unreacted starting amine.

Experimental Protocols

Safety Precaution: 2-(2-Bromoethyl)-6-chloropyridine is an alkylating agent and should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 4.1: General Procedure for N-Alkylation of a Primary/Secondary Amine

This protocol is a robust starting point for the mono-alkylation of an amine nucleophile. Optimization of temperature and reaction time may be required for specific substrates.

Materials:

• Primary or Secondary Amine (1.0 eq.)

• 2-(2-Bromoethyl)-6-chloropyridine (1.1 eq.)

• Potassium Carbonate (K₂CO₃, 3.0 eq.), finely powdered

• Anhydrous Acetonitrile (ACN) or N,N-Dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, condenser, and nitrogen/argon inlet

Caption: General experimental workflow for N-alkylation.

Step-by-Step Methodology:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the amine (1.0 eq.) and finely powdered potassium carbonate (3.0 eq.).

• Solvent Addition: Add anhydrous acetonitrile or DMF to create a suspension of approximately 0.1-0.5 M concentration with respect to the amine.

• Reagent Addition: Add 2-(2-Bromoethyl)-6-chloropyridine (1.1 eq.) to the stirred mixture.

• Reaction Conditions: Heat the reaction mixture to 60-80 °C under a nitrogen or argon atmosphere.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed (typically 4-24 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the inorganic salts, washing the filter cake with a small amount of the reaction solvent.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or dichloromethane) and wash with water and then brine.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purify the crude residue by flash column chromatography on silica gel to yield the desired N-alkylated product.

Conclusion

2-(2-Bromoethyl)-6-chloropyridine is a powerful and versatile reagent for introducing the pyridylethyl motif into organic molecules. Successful and high-yielding alkylation reactions are readily achievable through the careful and informed selection of base, solvent, and temperature. By understanding the underlying SN2 mechanism and being vigilant for common side reactions such as over-alkylation and elimination, researchers can effectively troubleshoot and optimize their synthetic protocols. The methodologies outlined in this guide provide a solid foundation for the successful application of this important synthetic building block.

References

• ResearchGate. Optimizing reaction conditions of N-alkylation reaction. Available from: [Link]

• Royal Society of Chemistry. Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides. Organic & Biomolecular Chemistry. Available from: [Link]

• Wikipedia. 2-Bromopyridine. Available from: [Link]

• National Center for Biotechnology Information (PMC). Cyclizations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides. Available from: [Link]

• MDPI. 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. Available from: [Link]

• GalChimia. R&D work: Alkylation of amines with alkylboronic acids. Available from: [Link]

• National Center for Biotechnology Information (PMC). Biocatalytic Alkylation of Ambident Nucleophiles Enables Selective N‐Functionalization of Heterocycles and Late‐Stage Modifications. Available from: [Link]

• ResearchGate. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. Available from: [Link]

• ChemRxiv. Synthesis and styrene copolymerization of bromo, chloro, and fluoro ring-substituted 2-methoxyethyl phenylcyanoacrylates. Available from: [Link]

• MDPI. Synthesis of MAPA Reagents and 2-Alkyl(aryl)aminopyridines from 2-Bromopyridine Using the Goldberg Reaction. Available from: [Link]

• Google Patents. US20060264629A1 - Preparation of famciclovir and other purine derivatives.

• National Center for Biotechnology Information (PMC). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. Available from: [Link]

• ResearchGate. Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship. Available from: [Link]

• METTLER TOLEDO. Alkylation Reactions. Available from: [Link]

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• 4. Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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Application Note: Optimized Suzuki-Miyaura Coupling for 6-Chloropyridine Derivatives

-Haloheterocycles

Executive Summary

Coupling 6-chloropyridine derivatives (functionally equivalent to 2-chloropyridines) presents a distinct set of challenges compared to phenyl chlorides. The electron-deficient nature of the pyridine ring renders the C–Cl bond strong yet susceptible to nucleophilic attack, while the pyridyl nitrogen acts as a potent ligand that can displace phosphines, leading to catalyst sequestration (poisoning).

This guide moves beyond generic "screen-and-pray" approaches. We utilize sterically demanding, electron-rich ligand systems (Buchwald Dialkylbiaryl phosphines and NHC-Pd precatalysts) to enforce reductive elimination and prevent N-coordination. Two validated protocols are provided: Method A (Buchwald G4) for general discovery, and Method B (PEPPSI-IPr) for scalable, difficult substrates.

Mechanistic Insight: The "Pyridyl Trap"

Unlike chlorobenzenes, 6-chloropyridines introduce a competing equilibrium. The basic nitrogen atom (

-donor) can coordinate to the Palladium(II) center after oxidative addition, forming a stable, off-cycle resting state that halts turnover. Furthermore, the oxidative addition (OA) mechanism itself is debated; while electron-rich ligands favor a concerted pathway, the electron-deficient pyridine ring often necessitates a nucleophilic displacement-type OA, which requires specific electronic tuning of the catalyst.

Diagram 1: The Pyridyl Coordination Trap & Solution

The following diagram illustrates the standard catalytic cycle versus the "off-cycle" trap caused by the pyridine nitrogen, and how bulky ligands (L) prevent this.

Caption: The "Off-Cycle Trap" (Red) occurs when the pyridine nitrogen displaces ligands on Pd(II). Bulky ligands (XPhos, IPr) sterically preclude this interaction.

Critical Parameter Optimization

Ligand Selection Strategy

For 6-chloropyridines, monodentate phosphines like

are insufficient. You must use ligands that are both electron-rich (to facilitate OA into the strong C-Cl bond) and bulky (to prevent N-coordination).

Ligand Class	Specific Ligand	Recommendation	Mechanism of Action
Dialkylbiaryl Phosphines	XPhos	Primary Choice	Massive steric bulk prevents N-binding; high electron density boosts OA.
SPhos	Alternative	Excellent for water-soluble systems; slightly less bulky than XPhos.
NHC (Carbenes)	IPr / SIPr	Scale-up Choice	Strong -donation stabilizes Pd(0); "fencing" wingtips block N-coordination.
Bisphosphines	dppf	Legacy/Specific	Use only if chelating effect is required; generally inferior for 6-Cl-Py.

Base and Solvent Effects

• Base: Weak bases (

  , ) are preferred to prevent hydrolysis of the chloropyridine to pyridone.

• Solvent: 1,4-Dioxane or THF are standard. For difficult couplings, strictly anhydrous conditions are rarely needed; in fact, a trace of water (or 4:1 solvent:water ratio) acts as a phase transfer catalyst for the inorganic base.

Experimental Protocols

Protocol A: The "Workhorse" Method (Buchwald G4)

Best for: Discovery chemistry, high-throughput screening, and substrates with sensitive functional groups.

Rationale: The G4 precatalyst ensures a precise 1:1 Pd:Ligand ratio and generates the active monoligated Pd(0) species at low temperatures, avoiding Pd-black formation.

Materials:

• 6-Chloropyridine derivative (1.0 equiv)[1]

• Boronic Acid/Pinacol Ester (1.2 – 1.5 equiv)

• Catalyst: XPhos Pd G4 (2–4 mol%) [CAS: 1599466-81-5]

• Base:

  (0.5 M in ) (2.0 equiv)

• Solvent: THF or 1,4-Dioxane

Step-by-Step Procedure:

• Charge: To a reaction vial equipped with a stir bar, add the 6-chloropyridine (1.0 mmol), boronic acid (1.2 mmol), and XPhos Pd G4 (0.02 mmol, 15 mg).

• Inert: Seal the vial and purge with Nitrogen/Argon for 5 minutes.

• Solvent: Add THF (4 mL) and degassed 0.5 M aqueous

  (4 mL). Note: A biphasic system is intended.

• Reaction: Stir vigorously at 60°C for 2–4 hours. (Monitor via LCMS; if sluggish, increase to 80°C).

• Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over

  , and concentrate.

Protocol B: The "Difficult Substrate" Method (PEPPSI-IPr)

Best for: Sterically hindered partners, electron-poor boronic acids, and scale-up.

Rationale: The PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) complex is extremely robust.[2] The "throw-away" 3-chloropyridine ligand on the precatalyst dissociates upon heating to reveal the active Pd-NHC species.

Materials:

• 6-Chloropyridine derivative (1.0 equiv)[1]

• Boronic Acid (1.3 equiv)

• Catalyst: PEPPSI-IPr (1–2 mol%) [CAS: 905459-27-0]

• Base:

  (powdered, anhydrous) (2.0 equiv)

• Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step Procedure:

• Charge: In a glovebox or under active Argon flow, combine 6-chloropyridine (1.0 mmol), Boronic acid (1.3 mmol), PEPPSI-IPr (0.01 mmol, 6.8 mg), and powdered

  (2.0 mmol) in a reaction tube.

• Solvent: Add anhydrous 1,4-Dioxane (5 mL).

• Activation: Seal the vessel. Heat to 80°C (oil bath).

• Monitoring: Stir for 12–18 hours. The reaction mixture usually turns from yellow to orange/black.

• Filtration: Filter the hot mixture through a pad of Celite to remove inorganic salts. Rinse with EtOAc.

Workflow Decision Tree

Use this logic flow to select the correct protocol and troubleshoot failures.

Caption: Decision matrix for selecting between Phosphine (Protocol A) and NHC (Protocol B) systems based on substrate difficulty.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
No Conversion (SM remains)	Catalyst poisoning by Pyridine N.	Switch to Protocol B (PEPPSI). The NHC ligand is bulkier and binds tighter to Pd than phosphines.
Homocoupling of Boronic Acid	Oxidative addition is too slow; leak.	Degas solvents more thoroughly. Increase catalyst loading to 5 mol%. Ensure 6-Cl-Py is not hydrolyzed.
Protodeboronation (Ar-H forms)	Base is too strong or water content too high.	Switch to anhydrous conditions (Protocol B). Use MIDA boronates for slow release of the nucleophile.[3]
Pd Black Precipitation	Catalyst decomposition.	Lower temperature to 60°C. Add 10 mol% free ligand (e.g., XPhos) to stabilize the metal.

References

• Buchwald Precatalysts (G3/G4): Bruno, N. C., et al. "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science, 2013, 4, 916-920. [Link]

• PEPPSI-IPr Protocols: Organ, M. G., et al. "Pd-PEPPSI-IPr: A Highly Active, Air- and Moisture-Stable Palladium Catalyst for Cross-Coupling."[4][5] Chemistry - A European Journal, 2006, 12, 4749–4755. [Link]

• Mechanistic Studies on Chloropyridines: Leitch, J. A., et al. "Different Oxidative Addition Mechanisms for 12- and 14-Electron Palladium(0) Explain Ligand-Controlled Divergent Site Selectivity." J. Am. Chem. Soc., 2017. [Link]

• Protodeboronation of Heterocycles: Cox, P. A., et al. "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids." J. Am. Chem. Soc., 2017, 139, 13156–13165. [Link]

Sources

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• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]
• 4. Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]

Strategic Synthesis of Heterocycles: 2-(2-Bromoethyl)-6-chloropyridine as a Bifunctional Scaffold

Executive Summary

2-(2-Bromoethyl)-6-chloropyridine represents a high-value "scaffold-hopping" building block in medicinal chemistry. Its utility lies in its dual electrophilic nature: a highly reactive alkyl bromide (sp³-electrophile) and a less reactive, yet functionalizable, heteroaryl chloride (sp²-electrophile).

This guide details the strategic application of this molecule to synthesize 5,6,7,8-tetrahydro-1,6-naphthyridines , a pharmacophore found in antihistamines, antipsychotics, and recent RORγt inverse agonists. The protocols below prioritize a sequential functionalization strategy—exploiting the reactivity gap between the aliphatic bromide and the aromatic chloride to achieve controlled cyclization.

Strategic Reactivity Analysis

To successfully utilize this building block, the chemist must respect the hierarchy of reactivity.

Feature	Moiety	Reactivity Type	Relative Rate	Strategic Role
Site A	Ethyl Bromide ( )	Substitution	Fast	Primary Anchor: First point of attachment for amines or nucleophiles.
Site B	Pyridyl Chloride ( )	/ Pd-Coupling	Slow	Cyclization Handle: Requires activation (heat) or catalysis (Pd) to close the ring.

Reactivity & Pathway Map

The following diagram illustrates the divergent pathways available based on reaction conditions.

Figure 1: Sequential functionalization logic. The alkyl bromide is displaced first, followed by metal-catalyzed or thermal ring closure.

Detailed Application Protocols

Application A: Synthesis of 5,6,7,8-Tetrahydro-1,6-naphthyridines

This is the "gold standard" application. The synthesis is best performed in two distinct steps to avoid polymerization or double-alkylation.

Step 1: N-Alkylation ( Displacement)

Objective: Attach the amine payload to the ethyl chain without disturbing the chloride.

• Reagents:

  • Substrate: 2-(2-Bromoethyl)-6-chloropyridine (1.0 equiv)

  • Nucleophile: Primary amine (

    ) (1.2 – 1.5 equiv)

  • Base:

    (2.0 equiv) or DIPEA (1.5 equiv)

  • Solvent: Acetonitrile (MeCN) or DMF

• Protocol:

  • Dissolve 2-(2-bromoethyl)-6-chloropyridine in anhydrous MeCN (0.2 M concentration).

  • Add

    and the primary amine.

  • Critical Control: Heat to 60°C . Do not exceed 80°C in this step to prevent elimination of the bromide to form the vinyl pyridine byproduct (2-vinyl-6-chloropyridine).

  • Monitor by LCMS. Conversion is usually complete within 4–6 hours.

  • Workup: Filter off solids, concentrate, and perform a quick silica plug filtration. High purity is not strictly required for the next step, but removal of excess primary amine is crucial to prevent dimer formation in Step 2.

Step 2: Intramolecular Ring Closure

Objective: Cyclize the secondary amine onto the 6-position of the pyridine.

Method A: Palladium-Catalyzed Cyclization (Recommended) This method is robust, works for electron-deficient or sterically hindered amines, and avoids harsh thermal conditions.

• Reagents:

  • Catalyst:

    (2–5 mol%) or precatalysts like XPhos Pd G3.

  • Ligand: BINAP or Xantphos (4–10 mol%). Note: Bidentate ligands are essential to prevent

    -hydride elimination.

  • Base:

    (Sodium tert-butoxide) (1.5 equiv).

  • Solvent: Toluene or 1,4-Dioxane (anhydrous, degassed).

• Protocol:

  • Charge a reaction vial with the secondary amine intermediate from Step 1.

  • Add Toluene (0.1 M). Degas with Argon/Nitrogen for 10 minutes.

  • Add

    , Ligand, and Pd source under inert flow.

  • Seal and heat to 100°C for 12–18 hours.

  • Workup: Filter through Celite, concentrate, and purify via flash chromatography (typically MeOH/DCM gradient).

Method B: Thermal

(Alternative) Only suitable if the amine is highly nucleophilic and the substrate tolerates high temperatures.

• Protocol: Dissolve intermediate in NMP or DMSO. Add excess DIPEA. Heat to 140–160°C in a microwave reactor for 1–2 hours.

• Risk:[1] High risk of decomposition or tar formation.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Vinyl Pyridine Formation	Elimination of HBr during Step 1.	Lower temperature (<60°C). Use a weaker base ( ) or switch solvent to Acetone.
Hydrodehalogenation	Reduction of Ar-Cl to Ar-H during Step 2.	This is a common side reaction in Pd-coupling. Switch to a bulky biaryl phosphine ligand (e.g., BrettPhos) or ensure strict anhydrous conditions.[2]
Stalled Cyclization	Oxidative addition to Ar-Cl is slow.	The 6-chloropyridine is electron-neutral/rich compared to other halo-heterocycles. Increase catalyst loading to 5 mol% or switch to a more active precatalyst (e.g., Pd-PEPPSI-IPr).

Workflow Visualization: From Building Block to Drug Scaffold

The following diagram details the specific synthesis of a generic N-substituted tetrahydronaphthyridine, highlighting the critical decision points.

Figure 2: Operational workflow for library synthesis using the 2-(2-bromoethyl)-6-chloropyridine scaffold.

References

• Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold (TAK-828F). Source: Journal of Organic Chemistry (2014). Context: Describes the synthesis of RORγt inverse agonists using similar chloropyridine building blocks and cyclization strategies. URL:[Link]

• Synthesis of 5,6,7,8-tetrahydro-1,6-naphthyridines and related heterocycles. Source: Organic Letters (2007).[3] Context: Provides foundational methods for constructing this specific bicyclic system. URL:[Link]

• Palladium-Catalyzed Synthesis of N-Aryl-2-aminopyridines and N-Aryl-2-aminopyrimidines. Source: Journal of the American Chemical Society (1996). Context: The seminal work by Buchwald et al. establishing the conditions (BINAP/NaOtBu) required for intramolecular cyclization of amines onto aryl halides. URL:[Link]

Sources

• 1. Total Synthesis of Floyocidin B: 4,5-Regioselective Functionalization of 2-Chloropyridines [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of 5,6,7,8-tetrahydro-1,6-naphthyridines and related heterocycles by cobalt-catalyzed [2 + 2 + 2] cyclizations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Selective N-Alkylation of 2-(2-Bromoethyl)-6-chloropyridine with Secondary Amines

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of 2-(Dialkylamino)ethyl-Substituted Pyridines

The pyridine scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of therapeutic agents.[1] The introduction of a dialkylaminoethyl side chain at the 2-position of a pyridine ring, particularly one also bearing a 6-chloro substituent, generates a key intermediate for the synthesis of numerous biologically active molecules. This structural motif is prevalent in a variety of drug classes, including antihistamines, antipsychotics, and other CNS-active agents.[2][3] The 6-chloro group provides a reactive handle for further chemical modifications, such as cross-coupling reactions, allowing for the construction of diverse molecular libraries for drug discovery programs.

This document provides a comprehensive guide to the selective N-alkylation of 2-(2-bromoethyl)-6-chloropyridine with secondary amines. We will delve into the mechanistic underpinnings of this reaction, provide a detailed and optimized experimental protocol, and discuss common challenges and troubleshooting strategies.

Mechanistic Insights: Achieving Chemoselectivity

The reaction of 2-(2-bromoethyl)-6-chloropyridine with a secondary amine is a classic example of a nucleophilic substitution. However, the substrate presents two potential electrophilic sites: the sp³-hybridized carbon of the bromoethyl side chain and the sp²-hybridized carbon bearing the chloro substituent on the pyridine ring. Achieving the desired chemoselectivity, where the secondary amine preferentially attacks the bromoethyl group, is paramount for a successful synthesis.

The preferential reaction at the bromoethyl side chain is governed by the principles of the Sₙ2 reaction mechanism. The key factors influencing this selectivity are:

• Nature of the Electrophilic Carbon: The carbon atom attached to the bromine is an sp³-hybridized primary carbon, which is highly susceptible to Sₙ2 attack due to minimal steric hindrance.[4] In contrast, the carbon atom attached to the chlorine is part of an aromatic pyridine ring (sp²-hybridized). Nucleophilic aromatic substitution (SₙAr) on an electron-rich pyridine ring is generally less favorable than an Sₙ2 reaction on a primary alkyl halide and typically requires more forcing conditions or activation by strongly electron-withdrawing groups.

• Leaving Group Ability: Bromide is an excellent leaving group, better than chloride, due to its larger size and lower basicity. This facilitates the Sₙ2 displacement.

The reaction proceeds via a backside attack of the secondary amine's lone pair of electrons on the carbon atom bearing the bromine. This concerted mechanism leads to the displacement of the bromide ion and the formation of a new carbon-nitrogen bond.

Sources

• 1. ijpsonline.com [ijpsonline.com]
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• 4. chemrxiv.org [chemrxiv.org]

Application Note &amp; Protocol Guide: Solvent Selection for Regioselective Substitution Reactions of 2-(2-Bromoethyl)-6-chloropyridine

Abstract

2-(2-Bromoethyl)-6-chloropyridine is a pivotal bifunctional building block in contemporary drug discovery and materials science. It possesses two distinct electrophilic sites: a primary alkyl bromide on the ethyl side-chain, highly susceptible to bimolecular nucleophilic substitution (Sₙ2), and a chloro-substituted pyridine ring, which can undergo nucleophilic aromatic substitution (SₙAr). Achieving regioselective substitution on the bromoethyl side-chain is critical for synthesizing desired target molecules. This guide provides a comprehensive analysis of solvent selection as the primary tool for controlling this selectivity, grounded in mechanistic principles. We present detailed protocols and a decision-making framework to empower researchers to maximize yields and minimize undesirable side reactions.

Introduction: The Synthetic Challenge

The synthetic utility of 2-(2-Bromoethyl)-6-chloropyridine lies in its dual reactivity. The primary alkyl bromide is an excellent electrophile for Sₙ2 reactions, while the 2-chloro position on the electron-deficient pyridine ring is predisposed to SₙAr. The challenge for the synthetic chemist is to effect substitution at one site while leaving the other intact. The reaction solvent is arguably the most influential factor in achieving this control, as it directly modulates the energy of the reactants and transition states, thereby dictating the dominant reaction pathway. This document will focus exclusively on strategies to achieve selective substitution at the bromoethyl side-chain.

Mechanistic Considerations: Sₙ2 vs. SₙAr and the Role of the Solvent

The substitution reaction at the primary bromoethyl group proceeds via an Sₙ2 mechanism . This is a one-step, concerted process where the nucleophile attacks the electrophilic carbon at the same time as the bromide leaving group departs.[1] The rate of this reaction is dependent on the concentration of both the substrate and the nucleophile.[1][2]

Critically, the solvent's properties dictate the efficacy of the Sₙ2 pathway. Solvents are broadly classified based on their polarity and their ability to donate hydrogen bonds (proticity).

• Polar Protic Solvents: These solvents (e.g., water, ethanol, methanol) possess O-H or N-H bonds and can form strong hydrogen bonds.[2][3] While they are effective at dissolving ionic nucleophiles, they form a "solvent cage" around the anionic nucleophile through hydrogen bonding.[3][4][5] This solvation shell stabilizes the nucleophile, lowering its ground-state energy and significantly hindering its ability to attack the electrophilic carbon.[6][7] Consequently, polar protic solvents drastically slow down Sₙ2 reactions and are generally a poor choice. [1][5]

• Polar Aprotic Solvents: These solvents (e.g., Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), Acetone) have significant dipole moments but lack O-H or N-H bonds.[3] They are excellent at solvating the cation (e.g., Na⁺, K⁺) of a nucleophilic salt but interact only weakly with the anion (the nucleophile).[8][9] This leaves the nucleophile "naked" and highly reactive, dramatically accelerating the rate of Sₙ2 reactions.[4][6] Therefore, polar aprotic solvents are the superior and recommended choice for promoting Sₙ2 reactions. [5][6][10]

• Non-Polar Solvents: Solvents like hexane or toluene are generally unsuitable as they cannot effectively dissolve the typically ionic or highly polar nucleophiles required for these substitution reactions.[5]

Visual Workflow: A Decision Framework for Solvent Selection

To streamline the experimental design process, the following decision-making workflow can be utilized.

Caption: Solvent selection workflow for Sₙ2 reactions.

Experimental Protocols

The following protocols provide step-by-step methodologies for conducting substitution reactions with representative nucleophiles. The choice of a polar aprotic solvent is a cornerstone of each procedure.

Protocol 1: Synthesis of 2-Chloro-6-(2-azidoethyl)pyridine

Objective: To demonstrate a clean Sₙ2 reaction using a non-basic, highly effective nucleophile.

Materials & Reagents	Amount	Moles (mmol)	Supplier
2-(2-Bromoethyl)-6-chloropyridine	1.11 g	5.0	Sigma-Aldrich
Sodium Azide (NaN₃)	358 mg	5.5	Acros Organics
N,N-Dimethylformamide (DMF)	25 mL	-	Fisher Scientific

Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-(2-Bromoethyl)-6-chloropyridine (1.11 g, 5.0 mmol) and sodium azide (358 mg, 5.5 mmol).

• Solvent Addition: Add 25 mL of anhydrous DMF. The choice of DMF, a polar aprotic solvent, is critical for dissolving the sodium azide and liberating a highly nucleophilic azide anion.[5][10]

• Reaction: Stir the mixture at room temperature (20-25°C). The reaction is typically complete within 2-4 hours. Monitor progress by Thin Layer Chromatography (TLC) (Eluent: 20% Ethyl Acetate in Hexanes).

• Workup: Pour the reaction mixture into 100 mL of deionized water and transfer to a separatory funnel.

• Extraction: Extract the aqueous phase with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (2 x 50 mL) to remove residual DMF and salts.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the product as a pale yellow oil.

• Purification (Optional): If necessary, purify the crude product by flash column chromatography on silica gel.

Safety: Sodium azide is highly toxic and can form explosive metal azides. Handle with extreme caution in a well-ventilated fume hood.

Protocol 2: Synthesis of S-[2-(6-Chloropyridin-2-yl)ethyl] ethanethioate

Objective: To perform a substitution using a sulfur-based nucleophile, which is generally very effective in Sₙ2 reactions.

Materials & Reagents	Amount	Moles (mmol)	Supplier
2-(2-Bromoethyl)-6-chloropyridine	1.11 g	5.0	Sigma-Aldrich
Potassium Thioacetate (KSAc)	628 mg	5.5	TCI Chemicals
Acetonitrile (MeCN)	30 mL	-	VWR

Procedure:

• Setup: In a 100 mL round-bottom flask, suspend potassium thioacetate (628 mg, 5.5 mmol) in 30 mL of anhydrous acetonitrile. Acetonitrile is chosen as it is a less polar, but still effective, aprotic solvent that facilitates easy removal during workup.[1][11]

• Substrate Addition: Add 2-(2-Bromoethyl)-6-chloropyridine (1.11 g, 5.0 mmol) to the stirring suspension.

• Reaction: Heat the reaction mixture to 50°C and stir for 3-5 hours. Monitor the disappearance of the starting material by TLC.

• Workup: Cool the reaction to room temperature and filter off any insoluble salts.

• Concentration: Concentrate the filtrate under reduced pressure.

• Extraction: Redissolve the residue in 75 mL of dichloromethane (DCM) and wash with deionized water (2 x 40 mL).

• Drying & Concentration: Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and evaporate the solvent to afford the crude product.

• Purification: Purify via flash column chromatography (Eluent: 10-30% Ethyl Acetate in Hexanes) to obtain the pure thioacetate.

Data Summary & Competitive Pathways

The choice of solvent has a profound and predictable effect on reaction outcomes. The following table summarizes the expected results for the reaction of 2-(2-Bromoethyl)-6-chloropyridine with a generic nucleophile (Nu⁻).

Solvent Class	Example Solvent	Expected Sₙ2 Yield	Relative Reaction Time	Primary Side Products	Rationale
Polar Aprotic	DMSO, DMF	Excellent (>90%)	Fast (1-4 h)	Minimal	Maximizes nucleophile reactivity by solvating the cation, leaving a "naked" anion.[4][5][10]
Polar Protic	Ethanol	Poor (<10%)	Very Slow (>24 h)	Solvolysis product	The nucleophile is stabilized and "caged" by hydrogen bonds, severely reducing its reactivity.[3][4]
Non-Polar	Toluene	None (0%)	Indefinite	None	Reactants (especially the nucleophilic salt) are insoluble.[5]

Competing Reactions:

• E2 Elimination: While the substrate is a primary bromide and less prone to elimination, using a strong and sterically hindered base (e.g., potassium tert-butoxide) can favor the E2 pathway, especially at elevated temperatures.[10] Using non-basic nucleophiles like azide (N₃⁻) or thioacetate (AcS⁻) effectively suppresses this side reaction.

• SₙAr Substitution: Substitution of the 6-chloro group typically requires more forcing conditions (e.g., high temperatures >100-120°C, strong bases) and is not competitive under the mild conditions prescribed for the Sₙ2 reaction.[12][13]

Troubleshooting

Problem	Potential Cause	Recommended Solution
Low or No Conversion	1. Incorrect solvent choice (protic).2. Inactive/poor nucleophile.3. Insufficient temperature.	1. Ensure a polar aprotic solvent (DMF, DMSO, MeCN) is used. 2. Verify the quality of the nucleophile.3. Gently warm the reaction (40-60°C), but monitor for side products.
Formation of Elimination Byproduct	1. Nucleophile is too basic.2. Reaction temperature is too high.	1. If possible, switch to a less basic nucleophile.2. Run the reaction at a lower temperature for a longer duration.
Formation of SₙAr Byproduct	Reaction temperature is too high.	Maintain the reaction temperature below 80°C. SₙAr is generally not significant at lower temperatures.

Conclusion

For achieving clean, efficient, and regioselective nucleophilic substitution on the bromoethyl side-chain of 2-(2-Bromoethyl)-6-chloropyridine, the choice of solvent is paramount. Polar aprotic solvents, such as DMF, DMSO, and acetonitrile, are the definitive choice. They maximize the reactivity of the nucleophile, leading to rapid and high-yielding Sₙ2 reactions under mild conditions. By understanding and applying the fundamental principles of solvent effects on reaction mechanisms, researchers can reliably synthesize a vast array of valuable derivatives from this versatile chemical intermediate.

References

• Haloalkanes — Nucleophilic Substitution, SN2 & SN1 and Elimination Reaction. (2025, December 15). Lecturio. [Link]

• Polar Protic and Polar Aprotic Solvents. (2025, July 27). Chemistry Steps. [Link]

• In nucleophilic substitution reactions, what is the effect of protic vs. aprotic solvents?. Study.com. [Link]

• Deciding SN1/SN2/E1/E2 - The Solvent. (2012, December 4). Master Organic Chemistry. [Link]

• Pyridine: Protic or Aprotic. (2020, August 30). Chemistry Stack Exchange. [Link]

• 7.5: SN1 vs SN2. (2021, December 15). Chemistry LibreTexts. [Link]

• 11.3: Characteristics of the SN2 Reaction. (2024, March 17). Chemistry LibreTexts. [Link]

• 20.1 Choice of solvent for SN1 and SN2 reactions (HL). (2017, October 24). YouTube. [Link]

• Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1. University of Wisconsin-Madison. [Link]

• The Role of Solvent in SN1, SN2, E1 and E2 Reactions. (2022, December 2). Chemistry Steps. [Link]

• NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-2, PPT-17. St. Paul's Cathedral Mission College. [Link]

• Solvents & Solvent Effects on Substitution Reactions (Sn2/Sn1). (2022, April 11). YouTube. [Link]

• Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. (2022). PMC. [Link]

• SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. (1999). HETEROCYCLES. [Link]

• Method for synthesizing 2-amino-6-bromopyridine.

• Synthesis of MAPA Reagents and 2-Alkyl(aryl)aminopyridines from 2-Bromopyridine Using the Goldberg Reaction. (2022, March 11). MDPI. [Link]

• Process for the preparation of 2-amino-6-chloropurine and derivatives.

• nucleophilic aromatic substitutions. (2019, January 19). YouTube. [Link]

• Aromatic Nucleophilic Substitution. Dalal Institute. [Link]

• Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. [Link]

• Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles. (2025, June 15). Pen & Prosperity. [Link]

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Application Notes &amp; Protocols: Strategic Attachment of 2-(2-Bromoethyl)-6-chloropyridine to Core Scaffolds

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the effective covalent attachment of the versatile building block, 2-(2-Bromoethyl)-6-chloropyridine, to a variety of molecular scaffolds. The protocols herein detail the strategic alkylation of common nucleophilic functional groups—amines, phenols, and thiols—frequently present in core chemical structures. By explaining the causality behind experimental choices, from reagent selection to reaction monitoring and purification, these application notes serve as a self-validating system for synthesizing novel pyridine-containing compounds.

Introduction: The Strategic Role of the Pyridine Moiety

In medicinal chemistry, the molecular scaffold is the core structure upon which diverse functional groups are appended to explore and optimize biological activity.[1][2] The concept of a scaffold provides a systematic framework for generating compound libraries and understanding structure-activity relationships (SAR).[3][4] The introduction of specific pharmacophoric elements can imbue a scaffold with desired properties, such as target affinity, improved solubility, or favorable metabolic profiles.

The 2-substituted pyridine ring is a privileged scaffold in its own right, found in numerous FDA-approved drugs.[5] The reagent at the center of this guide, 2-(2-Bromoethyl)-6-chloropyridine, is a bifunctional linker of significant strategic value. It allows for the introduction of a pyridinyl-ethyl group onto a primary scaffold via its reactive bromoethyl handle. The remaining 6-chloro position serves as a secondary, orthogonal chemical handle for subsequent diversification through reactions like palladium-catalyzed cross-couplings, enabling late-stage functionalization.[6]

This guide focuses on the primary attachment step: the alkylation of nucleophilic scaffolds using the bromoethyl group.

Reagent Profile and Safety

Reagent: 2-(2-Bromoethyl)-6-chloropyridine

• Structure:

• CAS Number: 5140-72-7 (Note: This CAS is for the parent 2-Bromo-6-chloropyridine, the ethyl derivative may have a different CAS or be a research chemical)[7]

• Key Reactive Sites:

  • Primary Alkyl Bromide: The -CH2CH2Br group is an electrophilic site susceptible to nucleophilic attack (SN2 reaction). This is the primary point of attachment.

  • 6-Chloro Position: The chlorine atom on the pyridine ring is relatively unreactive towards typical nucleophilic aromatic substitution but can be activated for cross-coupling reactions.

Safety and Handling

Halogenated pyridines and alkyl halides are potentially hazardous compounds and must be handled with appropriate care.

• Hazard Profile: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[8][9] Harmful if swallowed or in contact with skin.[8]

• Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles with side shields, and a lab coat.[9][10][11]

• Handling: Conduct all operations in a well-ventilated chemical fume hood.[12] Avoid inhalation of vapors and contact with skin and eyes. Wash hands thoroughly after handling.[10]

• Storage: Keep the container tightly closed and store in a cool, dry, and dark place away from oxidizing agents.[10]

• Disposal: Dispose of chemical waste in accordance with local, regional, and national regulations.[8]

Core Chemistry: Nucleophilic Alkylation

The attachment of 2-(2-Bromoethyl)-6-chloropyridine to a scaffold is primarily achieved via a nucleophilic substitution (SN2) reaction. A nucleophilic functional group on the scaffold attacks the electrophilic carbon atom bonded to the bromine, displacing the bromide leaving group.

The choice of base, solvent, and temperature is critical for achieving high yields and minimizing side reactions. These parameters are dictated by the nature of the nucleophile on the scaffold.

Caption: General workflow for scaffold alkylation.

Experimental Protocols

The following protocols are generalized and should be adapted based on the specific properties (e.g., solubility, stability) of the scaffold molecule.

Protocol 1: N-Alkylation of Amine-Containing Scaffolds

This procedure is applicable to scaffolds containing primary or secondary amine functionalities. A significant challenge in amine alkylation is the potential for over-alkylation, as the secondary amine product is often more nucleophilic than the primary amine starting material.[13][14] Using a slight excess of the amine scaffold or carefully controlling stoichiometry can mitigate this.

Caption: Step-by-step workflow for N-alkylation.

Parameter	Recommended Choices & Justification
Scaffold-NHR	1.0 - 1.2 equivalents. A slight excess can help prevent dialkylation.
Reagent	1.0 equivalent of 2-(2-Bromoethyl)-6-chloropyridine.
Base	2.0 - 3.0 equivalents. K₂CO₃ or Cs₂CO₃ (mild inorganic bases, easy to remove), DIPEA or Et₃N (organic bases, solubilize reactants). The base neutralizes the HBr formed.
Solvent	Acetonitrile (MeCN) , Dimethylformamide (DMF) . Polar aprotic solvents that facilitate SN2 reactions. Avoid protic solvents which can solvate the nucleophile.
Temperature	0 °C to 80 °C. Start at a lower temperature and heat as needed. Higher temperatures can lead to side reactions like elimination.

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the amine-containing scaffold (1.1 eq.) and the chosen base (e.g., K₂CO₃, 2.5 eq.).

• Solvent Addition: Add the anhydrous solvent (e.g., Acetonitrile) to achieve a typical concentration of 0.1-0.5 M with respect to the limiting reagent.

• Reagent Addition: Dissolve 2-(2-Bromoethyl)-6-chloropyridine (1.0 eq.) in a small amount of the reaction solvent and add it dropwise to the stirred suspension at room temperature. An initial exotherm may be observed.

• Reaction Progress: Stir the mixture at room temperature or heat to 50-70 °C. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS until the limiting reagent is consumed.

• Work-up: Cool the reaction to room temperature. Filter off any inorganic solids. Concentrate the filtrate under reduced pressure. Dissolve the residue in an organic solvent (e.g., Ethyl Acetate) and wash with water (2x) and brine (1x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to obtain the desired N-alkylated product.[15][16]

Protocol 2: O-Alkylation of Phenolic Scaffolds

This method, a variation of the Williamson ether synthesis, is suitable for scaffolds with a phenolic hydroxyl group. Phenoxides are excellent nucleophiles for this transformation.

Parameter	Recommended Choices & Justification
Scaffold-OH	1.0 equivalent.
Reagent	1.1 - 1.2 equivalents of 2-(2-Bromoethyl)-6-chloropyridine.
Base	1.5 - 2.0 equivalents. K₂CO₃ or Cs₂CO₃ are effective and common. NaH can be used for less reactive phenols but requires stricter anhydrous conditions. The base deprotonates the phenol to form the more nucleophilic phenoxide.
Solvent	DMF , Acetonitrile , Acetone . Polar aprotic solvents are ideal.[17]
Temperature	Room Temperature to 80 °C. Heating is often required to achieve a reasonable reaction rate.

• Reaction Setup: In a dry flask under an inert atmosphere, dissolve the phenolic scaffold (1.0 eq.) in the anhydrous solvent (e.g., DMF).

• Base Addition: Add the base (e.g., K₂CO₃, 1.5 eq.) to the solution and stir for 15-30 minutes at room temperature to facilitate the formation of the phenoxide.

• Reagent Addition: Add 2-(2-Bromoethyl)-6-chloropyridine (1.1 eq.) to the mixture.

• Reaction Progress: Heat the reaction to 60-80 °C and monitor by TLC or LC-MS. Phenol alkylations can be slower than amine alkylations.

• Work-up: After completion, cool the mixture and pour it into cold water. Extract the aqueous layer with an organic solvent (e.g., Ethyl Acetate, 3x).

• Purification: Combine the organic layers, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the residue by flash column chromatography.

Protocol 3: S-Alkylation of Thiol-Containing Scaffolds

Thiols are highly nucleophilic and readily undergo S-alkylation under mild conditions. Thiolates, formed with a weak base, are among the most powerful nucleophiles for SN2 reactions.[18]

Caption: Decision workflow for S-alkylation.

Parameter	Recommended Choices & Justification
Scaffold-SH	1.0 equivalent.
Reagent	1.05 - 1.1 equivalents of 2-(2-Bromoethyl)-6-chloropyridine.
Base	1.1 - 1.5 equivalents. A mild base like K₂CO₃ is usually sufficient.[18] The high acidity of the thiol (pKa ~10) allows for easy deprotonation.
Solvent	DMF , Ethanol , Acetonitrile . The reaction is often fast even in protic solvents due to the high nucleophilicity of the thiolate.
Temperature	Room Temperature. Heating is rarely necessary and may increase side products.

• Reaction Setup: Dissolve the thiol-containing scaffold (1.0 eq.) in the chosen solvent (e.g., DMF) in a round-bottom flask.[19]

• Base Addition: Add the base (e.g., K₂CO₃, 1.2 eq.) and stir for 15-20 minutes at room temperature to form the thiolate.[19]

• Reagent Addition: Add 2-(2-Bromoethyl)-6-chloropyridine (1.05 eq.) to the stirred mixture.

• Reaction Progress: Stir at room temperature. The reaction is often complete within 1-4 hours. Monitor by TLC or LC-MS.

• Work-up: Pour the reaction mixture into water and extract with an organic solvent (e.g., Ethyl Acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude thioether product by flash column chromatography.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive nucleophile (insufficient base).2. Low reaction temperature.3. Steric hindrance on the scaffold.	1. Use a stronger base (e.g., Cs₂CO₃ instead of K₂CO₃; NaH for phenols).2. Gradually increase reaction temperature, monitoring for degradation.3. Increase reaction time; switch to a more polar solvent like DMF.
Dialkylation (Amines)	1. Secondary amine product is more reactive than starting amine.2. Stoichiometry of reagents is off.	1. Use an excess of the primary amine scaffold (1.5-2.0 eq.).2. Add the bromo-reagent slowly at a lower temperature.
Elimination Side Product	1. Base is too strong or sterically hindered.2. High reaction temperature.	1. Use a non-hindered, weaker base (e.g., K₂CO₃).2. Run the reaction at the lowest effective temperature.
Difficulty in Purification	1. Pyridine nitrogen chelates to silica gel, causing peak tailing.[16]2. Product is highly polar.	1. Add a small amount of triethylamine (~0.5%) to the eluent during chromatography.[16]2. Switch to a more polar eluent system (e.g., DCM/Methanol) or consider reverse-phase chromatography.

Conclusion

The protocols outlined in this guide provide a robust framework for the successful attachment of 2-(2-Bromoethyl)-6-chloropyridine to amine-, phenol-, and thiol-containing scaffolds. By carefully selecting the base and solvent system tailored to the specific nucleophile, researchers can efficiently synthesize novel pyridine-functionalized molecules. The resulting products are primed for further chemical exploration at the 6-chloro position, offering a powerful strategy for building molecular complexity and advancing drug discovery programs.

References

• Hu, Y., & Stumpfe, D. (2016). Computational Exploration of Molecular Scaffolds in Medicinal Chemistry. PubMed. Retrieved February 25, 2026, from [Link]

• Purification method of pyridine and pyridine derivatives. (2016). Google Patents.
• Method for purification of pyridine, and method for production of chlorinated pyridine. (2011). Google Patents.

• Ertl, P., & Jelfs, S. (2010). Scaffold Explorer: An Interactive Tool for Organizing and Mining Structure−Activity Data Spanning Multiple Chemotypes. Journal of Medicinal Chemistry. Retrieved February 25, 2026, from [Link]

• Brown, N. (Ed.). (2014). Scaffold Hopping in Medicinal Chemistry. Wiley-VCH.

• Lee, Y. C., & Lee, Y. C. (1990). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry. Retrieved February 25, 2026, from [Link]

• Barreiro, E. J., & Fraga, C. A. M. (2015). Privileged Scaffolds in Medicinal Chemistry: An Introduction. Royal Society of Chemistry. Retrieved February 25, 2026, from [Link]

• A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. (2012). PubMed Central. Retrieved February 25, 2026, from [Link]

• Regioselective O-alkylation of 2-pyridones by TfOH-catalyzed carbenoid insertion. (2020). Chemical Communications. Retrieved February 25, 2026, from [Link]

• Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides. (2016). Organic & Biomolecular Chemistry. Retrieved February 25, 2026, from [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. Retrieved February 25, 2026, from [Link]

• A Green and Highly Efficient Alkylation of Thiols in Water. (2009). SID. Retrieved February 25, 2026, from [Link]

• Alkylation of Thiols in Green Mediums. (2015). Journal of Materials and Environmental Science. Retrieved February 25, 2026, from [Link]

• Amine alkylation. (n.d.). Wikipedia. Retrieved February 25, 2026, from [Link]

• Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis. (2025). MDPI. Retrieved February 25, 2026, from [Link]

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• 5. lassbio.icb.ufrj.br [lassbio.icb.ufrj.br]
• 6. Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. 2-BROMO-6-CHLOROPYRIDINE synthesis - chemicalbook [chemicalbook.com]
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• 18. sid.ir [sid.ir]
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Technical Notes & Optimization

Technical Support Center: Improving Yield in 2-(2-Bromoethyl)-6-chloropyridine Alkylation Reactions

Prepared by: The Gemini Senior Application Scientist Team Last Updated: February 25, 2026

Welcome to the technical support center for optimizing alkylation reactions using 2-(2-Bromoethyl)-6-chloropyridine. This guide is designed for researchers, medicinal chemists, and process development scientists to troubleshoot common challenges and enhance reaction efficiency. We will delve into the mechanistic principles behind common failures and provide actionable, field-tested solutions to improve your synthetic outcomes.

Troubleshooting Guide: Diagnosing and Solving Common Issues

This section addresses specific problems you may encounter during your experiments. Our approach is to explain the root chemical cause of the issue and provide a systematic path to a solution.

Q1: Why is my yield of the desired N-alkylated product consistently low?

Low yield is the most common issue, often stemming from a combination of factors rather than a single cause. The primary alkyl bromide of 2-(2-Bromoethyl)-6-chloropyridine is designed for SN2 reactions, but its performance is highly dependent on a delicate balance of conditions.

A: The most likely culprits for low yield are a competing elimination side reaction, suboptimal reaction conditions, or degradation of starting materials. A systematic approach is the best way to diagnose the problem.

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// Side Product Analysis elimination [label="Elimination Product Found?\n(2-Chloro-6-vinylpyridine)", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; degradation [label="Starting Material Degradation?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; incomplete [label="Incomplete Conversion?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Solutions solve_elimination [label="Action:\n- Use a less hindered, weaker base (e.g., K₂CO₃ vs. t-BuOK)\n- Lower reaction temperature\n- See Table 1 for base selection", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; solve_degradation [label="Action:\n- Use fresh, anhydrous solvents\n- Store pyridine starting material under inert gas\n- Run reaction under N₂ or Ar", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; solve_incomplete [label="Action:\n- Increase temperature or reaction time\n- Switch to a more polar aprotic solvent (e.g., DMF, DMSO)\n- Add NaI or KI to form more reactive iodide in situ", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"];

// Connections start -> check_purity [label=" Start Here "]; check_purity -> analyze_side_products [label=" If Pure "]; analyze_side_products -> elimination; analyze_side_products -> degradation; analyze_side_products -> incomplete;

elimination -> solve_elimination [label=" YES "]; elimination -> optimize_conditions [label=" NO "]; degradation -> solve_degradation [label=" YES "]; degradation -> optimize_conditions [label=" NO "]; incomplete -> solve_incomplete [label=" YES "]; incomplete -> optimize_conditions [label=" NO "]; } } Caption: Systematic workflow for troubleshooting low reaction yields.

Q2: I'm observing a significant, less polar side product by TLC. What is it and how can I prevent it?

A: This is almost certainly 2-chloro-6-vinylpyridine, the result of an E2 elimination side reaction. This occurs when the base, instead of deprotonating your nucleophile, abstracts a proton from the carbon adjacent to the bromo-bearing carbon.

The SN2 (substitution) and E2 (elimination) pathways are in constant competition for alkyl halides.[1] Your goal is to create conditions that kinetically favor substitution.

// Reactants reactants [label="2-(2-Bromoethyl)-6-chloropyridine + Nucleophile (NuH) + Base", fillcolor="#F1F3F4", fontcolor="#202124"];

// Pathways sn2_path [label="Desired Sₙ2 Pathway", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; e2_path [label="Competing E2 Pathway", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Products sn2_product [label="Desired N-Alkylated Product", fillcolor="#FFFFFF", fontcolor="#202124", shape=box3d]; e2_product [label="Side Product:\n2-Chloro-6-vinylpyridine", fillcolor="#FFFFFF", fontcolor="#202124", shape=box3d];

// Conditions sn2_conditions [label="Favored by:\n- Less hindered bases (K₂CO₃, Cs₂CO₃)\n- Good nucleophiles\n- Lower temperatures\n- Polar aprotic solvents", shape=note, fillcolor="#E8F5E9"]; e2_conditions [label="Favored by:\n- Strong, bulky bases (t-BuOK, DBU)\n- Poor nucleophiles\n- Higher temperatures", shape=note, fillcolor="#FCE8E6"];

// Connections reactants -> sn2_path; reactants -> e2_path; sn2_path -> sn2_product; e2_path -> e2_product; sn2_conditions -> sn2_path [style=dashed, color="#34A853"]; e2_conditions -> e2_path [style=dashed, color="#EA4335"]; } Caption: The competition between desired SN2 and undesired E2 pathways.

Strategies to Minimize Elimination:

• Choice of Base: This is the most critical factor. Use a moderately strong but non-hindered base. Carbonates like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent starting points.[2][3] Avoid strong, bulky bases like potassium tert-butoxide.

• Temperature Control: Lowering the reaction temperature generally favors the SN2 pathway over E2.[1] Try running your reaction at room temperature first before applying heat.

• Nucleophile Concentration: Ensure your nucleophile is present in sufficient concentration and is adequately deprotonated by the chosen base.

Q3: The reaction is not going to completion, even with excess alkylating agent and extended time. What's wrong?

A: Stalled reactions typically point to insufficient reactivity of one of the components under the chosen conditions. This can be due to the leaving group, solvent effects, or deactivation of the pyridine ring itself.

Troubleshooting Steps:

• Activate the Leaving Group: Bromide is a good leaving group, but iodide is better. You can perform an in situ Finkelstein reaction by adding a catalytic or stoichiometric amount of sodium iodide (NaI) or potassium iodide (KI) to your reaction mixture. The iodide will displace the bromide, creating the more reactive 2-(2-iodoethyl)-6-chloropyridine in solution, which should accelerate the reaction.[4]

• Solvent Choice: The solvent plays a huge role in SN2 reaction rates. Ensure you are using a polar aprotic solvent like DMF, DMSO, or acetonitrile.[4] These solvents solvate the cation of the base but leave the nucleophile anion relatively "naked" and more reactive. Avoid protic solvents like ethanol or water, which can solvate and deactivate the nucleophile.

• Pyridine Deactivation: The pyridine nitrogen is a Lewis base and can interact with metal cations or other species in the reaction, slightly deactivating the molecule.[5][6] While less common in simple alkylations, ensuring a clean, well-solvated system can mitigate these minor electronic effects.

Frequently Asked Questions (FAQs)

Q1: What are the optimal general conditions (base, solvent, temperature) for this alkylation?

A: While every substrate pairing is unique, a robust starting point is crucial. Based on extensive literature and internal validation, we recommend a standardized set of conditions for initial screening.

Parameter	Recommended Starting Condition	Rationale & Comments
Base	Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)	K₂CO₃ is cost-effective and usually sufficient. Cs₂CO₃ is more soluble and basic, often improving rates for less reactive nucleophiles.[2] Both minimize the risk of E2 elimination.
Solvent	Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)	MeCN is easier to remove post-reaction. DMF is a more polar solvent that can increase reaction rates but requires higher temperatures for removal.[3][4] Both are excellent polar aprotic choices.
Temperature	60-80 °C	This range provides a good balance between reaction rate and minimizing side reactions. Start lower (e.g., 40-50 °C) and increase if the reaction is slow.
Stoichiometry	1.0 eq. Nucleophile, 1.1-1.2 eq. Alkylating Agent, 1.5-2.0 eq. Base	A slight excess of the electrophile ensures full conversion of the often more valuable nucleophile. Sufficient base is needed to neutralize the HBr byproduct and drive the reaction.

Q2: How does the nature of the nucleophile affect the reaction?

A: The nucleophile's steric bulk and pKa are paramount.

• Steric Hindrance: SN2 reactions are highly sensitive to steric bulk. A hindered secondary amine will react significantly slower than a primary amine. If your nucleophile is sterically demanding, you may need more forcing conditions (higher temperature, stronger base like Cs₂CO₃, or switching to the iodo-analogue).

• pKa/Basicity: The nucleophile must be deprotonated to become reactive. If you are alkylating a weakly acidic N-H bond (e.g., in certain heterocycles), a stronger base like sodium hydride (NaH) in an anhydrous solvent like THF or DMF may be necessary.[7] However, be aware that NaH significantly increases the risk of elimination.

Q3: What analytical techniques are best for monitoring this reaction?

A: A combination of techniques provides the most complete picture.

• Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative checks of starting material consumption and product formation. The alkylated product is typically less polar than the starting nucleophile.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The gold standard for reaction monitoring. It allows you to track the disappearance of starting materials and the appearance of the product peak, confirming the product's mass and identifying any side products (like the elimination product, which will have a mass corresponding to C₇H₆ClN).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Not typically used for real-time monitoring, but essential for confirming the structure of the final, purified product and quantifying the purity.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation

This protocol provides a reliable starting point for the N-alkylation of a generic primary or secondary amine.

• Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the amine nucleophile (1.0 mmol, 1.0 eq) and anhydrous acetonitrile (10 mL).

• Add Base: Add potassium carbonate (276 mg, 2.0 mmol, 2.0 eq).

• Add Alkylating Agent: Add 2-(2-Bromoethyl)-6-chloropyridine (263 mg, 1.1 mmol, 1.1 eq).

• Reaction: Heat the mixture to 80 °C under a nitrogen atmosphere and stir vigorously. Monitor the reaction progress by LC-MS or TLC every 2-4 hours.

• Workup: Once the reaction is complete (typically 8-16 hours), cool the mixture to room temperature and filter off the inorganic salts. Rinse the filter cake with a small amount of acetonitrile.

• Isolation: Concentrate the filtrate under reduced pressure. Dissolve the resulting crude residue in dichloromethane or ethyl acetate (20 mL) and wash with water (2 x 15 mL) to remove any remaining salts or DMF if used as a solvent.[3]

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Screening for Optimal Base and Solvent

For challenging substrates, a parallel screen can rapidly identify optimal conditions.

• Preparation: In an array of reaction vials, dispense your nucleophile (e.g., 0.1 mmol per vial).

• Variable Addition:

  • To sets of vials, add different solvents (e.g., Acetonitrile, DMF, Acetone, THF).

  • To each vial within a solvent set, add a different base (e.g., K₂CO₃, Cs₂CO₃, DIPEA). Use 2.0 equivalents of the chosen base.

• Initiation: Add 1.1 equivalents of 2-(2-Bromoethyl)-6-chloropyridine to each vial.

• Reaction: Seal the vials and place them in a heating block set to a standard temperature (e.g., 70 °C) for a set period (e.g., 12 hours).

• Analysis: After the reaction time, take a small aliquot from each vial, dilute, and analyze by LC-MS. Compare the percentage conversion to the desired product across all conditions to identify the optimal base/solvent combination.

References

• BenchChem. (2025).

• Ragab, F. A., et al. (2006). Novel pirfenidone analogues: synthesis of pyridin-2-ones for the treatment of pulmonary fibrosis. Archiv der Pharmazie, 339(8), 429-436. [Link]

• ResearchGate. (n.d.). Optimization of Reaction Conditions for N-Alkylation of 2-Pyridone. [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines.
• BenchChem. (2025).

• Zhang, Y., et al. (2018). Synthesis and evaluation of new pirfenidone derivatives as anti-fibrosis agents. RSC Advances, 8(39), 22005-22013. [Link]

• Wikipedia. (n.d.). Pyridine. [Link]

• BenchChem. (2025).

• Reddit. (2024). Formation of pyridinium salts with EWG. [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yields in Asymmetric Synthesis with (S)-2-Bromooctane.

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Preventing elimination side reactions in bromoethyl pyridine derivatives

A Guide to Preventing Elimination Side Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of bromoethyl pyridine derivatives in nucleophilic substitution reactions. The primary focus is to minimize the common E2 elimination side reaction, which produces vinylpyridine, thereby maximizing the yield of the desired substitution product.

Troubleshooting Guide

This section addresses common issues encountered during experiments and provides solutions to favor the desired SN2 substitution pathway over the E2 elimination pathway.

Q1: My reaction is producing a significant amount of 2-vinylpyridine as a byproduct. What is causing this and how can I fix it?

A1: The formation of 2-vinylpyridine indicates that a competitive bimolecular elimination (E2) reaction is outcompeting your desired bimolecular nucleophilic substitution (SN2) reaction. While primary alkyl halides like 2-(2-bromoethyl)pyridine are generally good substrates for SN2 reactions due to low steric hindrance, several factors can promote the E2 side reaction.[1][2] The electron-withdrawing nature of the pyridine ring increases the acidity of the β-hydrogens (the hydrogens on the carbon adjacent to the one bearing the bromine), making them more susceptible to abstraction by a base.[3]

Here are the key factors to investigate and optimize:

• Your Choice of Base/Nucleophile: This is the most critical factor. Strong, bulky bases preferentially act as bases rather than nucleophiles because it is sterically easier to remove a proton from the periphery of the molecule than to attack the sterically more hindered α-carbon.[4][5]

  • Immediate Action: If you are using a strong, sterically hindered base like potassium t-butoxide (KOtBu), switch to a reagent that is a good nucleophile but a weaker base.

• Reaction Temperature: Higher temperatures provide the energy to overcome the activation barrier for all reactions, but they disproportionately favor elimination over substitution.[6][7] Elimination reactions result in an increase in the number of molecules in the system, leading to a positive entropy change (ΔS), which is magnified at higher temperatures (ΔG = ΔH - TΔS).

  • Immediate Action: Run your reaction at a lower temperature. Room temperature or even 0 °C is often sufficient for SN2 reactions with good nucleophiles.

• Solvent System: The solvent influences the reactivity of your nucleophile. Polar protic solvents (like ethanol or water) can form a "cage" around the nucleophile through hydrogen bonding, solvating it and reducing its nucleophilicity. This can sometimes tip the balance in favor of elimination.[8][9]

  • Immediate Action: Switch to a polar aprotic solvent such as Acetone, DMSO, or DMF. These solvents solvate the cation of your nucleophilic salt but leave the anion "naked" and highly reactive as a nucleophile, thus accelerating the SN2 pathway.[9][10]

Q2: I have a low yield of my desired substitution product, and I suspect elimination is the culprit. What is the first thing I should change?

A2: If you suspect elimination is diminishing your yield, the most impactful first step is to re-evaluate your base/nucleophile. The goal is to select a reagent that is highly motivated to attack the carbon atom (a good nucleophile) but not aggressive enough to abstract a proton (a weak base).

Recommended Protocol Adjustment:

• Analyze Your Nucleophile: Is it a strong base? (e.g., HO⁻, RO⁻). Is it sterically bulky? (e.g., KOtBu, LDA). If so, it is likely promoting the E2 pathway.

• Select a Better Nucleophile: Choose a reagent from the "Good Nucleophile/Weak Base" category in the table below. Halide ions (I⁻, Br⁻), cyanide (CN⁻), or azide (N₃⁻) are excellent choices for SN2 reactions.

• Optimize Conditions for SN2:

  • Solvent: Use a polar aprotic solvent like acetone or acetonitrile.[6]

  • Temperature: Keep the reaction at or below room temperature.

  • Concentration: Ensure a sufficiently high concentration of the nucleophile to favor the bimolecular SN2 reaction.[11]

Frequently Asked Questions (FAQs)

Q1: What makes bromoethyl pyridine derivatives so prone to elimination reactions?

A1: The propensity for elimination is rooted in the electronic structure of the molecule. The pyridine ring is an electron-withdrawing group due to the high electronegativity of the nitrogen atom. This inductive effect polarizes the C-C bonds in the ethyl side chain, pulling electron density away from the β-carbon and, consequently, the β-hydrogens. This makes the β-hydrogens more acidic and thus more easily removed by a base.

The reaction of 2-(2-chloroethyl)pyridine in the presence of a base has been shown to proceed via an elimination reaction to form 2-vinylpyridine.[3] This highlights the inherent reactivity of this class of compounds towards elimination. The competition between the SN2 and E2 pathways is therefore a central challenge in their synthetic application.

Caption: Competing SN2 and E2 pathways for bromoethyl pyridine.

Q2: How do I strategically select a base or nucleophile to ensure a substitution reaction?

A2: The key is to understand the difference between basicity and nucleophilicity. Basicity is a thermodynamic concept related to the affinity for a proton. Nucleophilicity is a kinetic concept describing the rate at which a species attacks an electron-deficient atom (like carbon). While often parallel, they are not the same. For SN2 reactions on primary halides, you want high nucleophilicity and low basicity.[2]

Reagent Category	Examples	Primary Reaction Pathway	Rationale
Good Nucleophile / Weak Base	I⁻, Br⁻, RS⁻, N₃⁻, CN⁻	SN2 (Strongly Favored)	These are highly polarizable and/or have a lone pair on a less electronegative atom, making them eager to attack carbon but not strong enough to readily abstract a proton.[12]
Strong Nucleophile / Strong Base	HO⁻, MeO⁻, EtO⁻	SN2 and E2 (Competition)	These are strong bases and good nucleophiles. The outcome is highly dependent on reaction conditions (temperature, solvent).[11][13]
Weak Nucleophile / Weak Base	H₂O, ROH, RCOOH	Slow SN1/E1 (Generally not used)	These are not reactive enough for efficient bimolecular reactions. They typically require conditions that favor unimolecular pathways (SN1/E1), which are not favorable for primary halides.[10]
Weak Nucleophile / Strong Base	t-BuOK, DBU, LDA	E2 (Strongly Favored)	These bases are sterically hindered, making it difficult for them to act as nucleophiles. They will preferentially abstract a sterically accessible β-proton.[14][15]

Table 1. Effect of Base/Nucleophile on Reaction Outcome.

Q3: Can you provide a more detailed explanation of the solvent's role?

A3: The solvent's primary role is to mediate the interaction between the substrate and the nucleophile. Its polarity and ability to form hydrogen bonds are the most important characteristics.

Solvent Type	Examples	Effect on SN2 vs. E2	Mechanism
Polar Aprotic	Acetone, DMSO, DMF, Acetonitrile	Favors SN2	These solvents possess strong dipoles but lack acidic protons (like -OH or -NH). They effectively solvate the cation (e.g., Na⁺ in NaCN) but leave the nucleophilic anion (CN⁻) poorly solvated and highly reactive. This "naked" nucleophile is more potent, accelerating the SN2 reaction.[6][10]
Polar Protic	Water (H₂O), Ethanol (EtOH), Methanol (MeOH)	Can Favor E2, Slows SN2	These solvents have acidic protons and readily form hydrogen bonds. They create a "solvent cage" around the nucleophile, stabilizing it and lowering its energy. This makes the nucleophile less reactive and bulkier, hindering its ability to attack the α-carbon for SN2. Abstraction of a proton (E2) can sometimes become more competitive.[8][9]
Non-Polar	Hexane, Toluene, CCl₄	Very Slow Reactions	Ionic nucleophiles (like NaCN or NaN₃) have poor solubility in non-polar solvents, leading to extremely slow or non-existent reaction rates for both SN2 and E2.[10]

Table 2. Solvent Selection Guide for Optimizing Substitution Reactions.

Decision-Making Workflow for Minimizing Elimination

To assist in your experimental design, the following workflow provides a logical path for selecting conditions that favor the desired SN2 product.

Caption: Workflow for selecting conditions to favor SN2 over E2.

References

• Vertex AI Search. (n.d.). A New and Efficient Approach to the Synthesis of Nicotine and Anabasine Analogues - PMC.
• SlideServe. (2011, September 14). SUBSTITUTION AND ELIMINATION REACTIONS OF ALKYL HALIDES.
• Medindia. (2024, November 8). Pirbuterol Acetate- Side effect(s).
• MDPI. (2021, December 13). Synthetic Methods for the Preparation of Conformationally Restricted Analogues of Nicotine.
• SlidePlayer. (n.d.). Elimination Reactions.
• SlidePlayer. (n.d.). Elimination Reactions.
• Michigan State University Chemistry. (n.d.). Alkyl Halide Reactivity.
• Chemistry Steps. (2022, December 2). The Role of Solvent in SN1, SN2, E1 and E2 Reactions.
• PharmaCompass.com. (n.d.). Pirbuterol | Drug Information, Uses, Side Effects, Chemistry.
• MedlinePlus. (2024, June 20). Pirbuterol Acetate Oral Inhalation.
• Fiveable. (n.d.). Alkyl Halide Reactions: Substitutions & Eliminations.
• Biomedicus. (2026, January 1). The Side Effects of Maxair (Pirbuterol Acetate).
• FIUnix Faculty Sites. (n.d.). Chapter 6 Ionic Reactions-Nucleophilic Substitution and Elimination Reactions of Alkyl Halides.
• Lumen Learning. (n.d.). 8.5. Elimination reactions | Organic Chemistry 1: An open textbook.
• Drugs.com. (2025, April 29). Pirbuterol Side Effects: Common, Severe, Long Term.
• Chemistry Connected. (n.d.). Four new mechanisms to learn: SN2 vs E2 and SN1 vs E1.
• Chemistry LibreTexts. (2023, August 5). 7.2: Elimination Reactions- Zaitsev's Rule.
• Chemistry Connected. (2026, January 15). E2 vs. SN2 Reactions: Understanding the Nuances of Elimination and Substitution.
• Smolecule. (2023, August 15). Buy 2-(2-Bromoethyl)pyridine hydrobromide | 72996-65-7.
• Chemistry Stack Exchange. (2025, March 24). SN2 vs E2 mechanism confusion.
• Google Patents. (n.d.). WO2012031220A2 - Nicotine compounds and analogs thereof, synthetic methods of making compounds, and methods of use.
• SciSpace. (n.d.). Synthetic Analogues of Nicotine. III.
• YouTube. (2021, March 26). SN2 SN1 E1 E2 Reaction Mechanisms Made Easy!.
• Master Organic Chemistry. (2012, October 24). Bulky Bases in Elimination Reactions.
• Chemistry LibreTexts. (2021, December 15). 8.4: Comparison and Competition Between SN1, SN2, E1 and E2.
• Quora. (2021, April 7). Why is β substitution in Nucleophilic reactions of pyridines not preferred?.
• BenchChem. (n.d.). preventing elimination side reactions of bromoethane.
• Master Organic Chemistry. (2023, January 18). Identifying Where Substitution and Elimination Reactions Happen.
• European Patent Office. (2023, March 8). METHOD FOR PREPARING CHIRAL SYNTHETIC NICOTINE - EP 4144727 A1.
• Santa Cruz Biotechnology. (n.d.). 2-(2-Bromoethyl)pyridine | CAS 39232-04-7.
• RSC Publishing. (n.d.). Mechanism and proton activating factors in base-induced β-elimination reactions of 2-(2-chloroethyl)pyridine.
• PubChem. (n.d.). 2-(2-Bromoethyl)pyridine | C7H8BrN | CID 12913858.
• PubMed Central. (n.d.). Synthesis and application of a bromomethyl substituted scaffold to be used for efficient optimization of anti-virulence activity.
• Chemistry LibreTexts. (2024, July 30). 11.8: Elimination Reactions- Zaitsev's Rule.

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Technical Support Center: Handling the Moisture Sensitivity of 2-(2-Bromoethyl)-6-chloropyridine

Welcome to the technical support center for 2-(2-Bromoethyl)-6-chloropyridine. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile building block in their synthetic workflows. Its utility is matched by its sensitivity to moisture, which can compromise experimental outcomes if not managed correctly. This document provides in-depth, field-proven insights into the causality of its moisture sensitivity, troubleshooting common issues, and best-practice protocols to ensure the integrity of your experiments.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

This section addresses the fundamental principles behind the moisture sensitivity of 2-(2-Bromoethyl)-6-chloropyridine.

Q1: Why is 2-(2-Bromoethyl)-6-chloropyridine classified as a moisture-sensitive reagent?

A: The moisture sensitivity of 2-(2-Bromoethyl)-6-chloropyridine stems from the reactivity of the primary alkyl bromide functional group. This group is susceptible to hydrolysis, a chemical reaction where water acts as a nucleophile and cleaves the carbon-bromine (C-Br) bond.[1] This process, often proceeding through an SN2 (bimolecular nucleophilic substitution) mechanism, results in the substitution of the bromine atom with a hydroxyl (-OH) group.[2][3] The outcome is the formation of an undesirable impurity, 2-(2-hydroxyethyl)-6-chloropyridine.

Caption: Hydrolysis of 2-(2-Bromoethyl)-6-chloropyridine upon exposure to water.

Q2: What are the primary consequences of accidental moisture exposure?

A: Moisture exposure leads to a cascade of negative consequences:

• Formation of Impurities: As detailed above, the primary degradation product is 2-(2-hydroxyethyl)-6-chloropyridine. The presence of this impurity means you are no longer working with a pure starting material, which can invalidate experimental results.[4]

• Reduced Reaction Yield: The active reagent concentration is lowered, leading to incomplete reactions and lower yields of your desired product.

• Complications in Subsequent Steps: The newly formed hydroxyl group is reactive and can interfere with many common synthetic transformations. For instance, in reactions involving strong bases or organometallics (e.g., Grignard or organolithium reagents), the acidic proton of the hydroxyl group will quench the reagent, halting the desired reaction.

• Physical Handling Issues: Like many hygroscopic materials, the powder can clump or cake upon moisture absorption, making accurate weighing and handling difficult.[5]

Q3: How can I determine if my supply of 2-(2-Bromoethyl)-6-chloropyridine has been compromised by moisture?

A: You should rely on a combination of visual inspection and analytical testing:

• Visual Inspection: Check for clumping, caking, or a change from a free-flowing powder to a sticky or syrupy consistency. While useful, this is not a definitive test.

• Analytical Verification: The most reliable methods involve spectroscopic analysis.

  • ¹H NMR Spectroscopy: This is the most direct method. Look for the appearance of new signals corresponding to the 2-(2-hydroxyethyl)-6-chloropyridine impurity, particularly a triplet around 3.8-4.0 ppm (-CH₂OH) and another triplet around 2.8-3.0 ppm (-CH₂CH₂OH), alongside a broad singlet for the -OH proton.

  • Infrared (IR) Spectroscopy: The presence of the alcohol impurity will be indicated by a new, broad absorption band in the 3200-3600 cm⁻¹ region, which is characteristic of an O-H stretch.[6]

  • GC-MS or LC-MS: These hyphenated techniques can separate the parent compound from the hydrolysis product and provide mass data to confirm the identity of the impurity.[7][8]

Part 2: Troubleshooting Guide - Addressing In-Lab Issues

This section provides a structured, question-and-answer approach to solving specific problems encountered during experiments.

Issue 1: My reaction yield is unexpectedly low, or the reaction failed entirely.

• Question: Have you verified the purity of your 2-(2-Bromoethyl)-6-chloropyridine starting material?

  • Causality: If the reagent has degraded due to moisture, its effective concentration is lower than calculated. Furthermore, the resulting 2-(2-hydroxyethyl)-6-chloropyridine impurity can actively interfere with the reaction, especially if organometallic or strongly basic reagents are used.

  • Solution: Before starting a critical reaction or a large-scale synthesis, run a quick purity check on your starting material using ¹H NMR. Compare the spectrum to a reference to ensure the absence of characteristic impurity peaks. If degradation is detected, it is best to use a fresh, unopened bottle of the reagent.

• Question: Were your glassware and solvents rigorously dried?

  • Causality: Even if your starting material is pure, moisture introduced via wet glassware or solvents will cause in-situ degradation. Many organic solvents are hygroscopic and will absorb atmospheric moisture if not handled properly.[9]

  • Solution: Ensure all glassware is oven-dried or flame-dried under vacuum and cooled under an inert atmosphere (e.g., nitrogen or argon) before use. Use freshly distilled solvents dried over an appropriate drying agent (e.g., sodium/benzophenone for ethers, calcium hydride for hydrocarbons and chlorinated solvents).

Issue 2: My TLC analysis shows an unexpected, more polar spot that stains with permanganate.

• Question: Does the Rf value of the spot seem reasonable for an alcohol derivative of your starting material?

  • Causality: The hydrolysis product, 2-(2-hydroxyethyl)-6-chloropyridine, contains a polar hydroxyl group, which will cause it to have a lower Rf value (i.e., be more polar) on silica gel TLC than the parent alkyl bromide. Alcohols are also readily oxidized and will show a positive result (e.g., a yellow/brown spot) with potassium permanganate stain.

  • Solution: This is strong evidence of starting material degradation. To confirm, attempt to isolate a small amount of the side product via column chromatography and characterize it by MS or NMR. The immediate corrective action is to re-evaluate your storage and handling procedures for the reagent and solvents as described in this guide.

Caption: A decision-making workflow for troubleshooting reactions.

Part 3: Experimental Protocols & Data

To ensure experimental success, adherence to strict, validated protocols is mandatory.

Protocol 1: Recommended Storage and Handling

• Storage: Always store 2-(2-Bromoethyl)-6-chloropyridine in its original, tightly sealed container.[10][11] Place this container inside a secondary container (e.g., a sealed bag) with a desiccant. Store in a cool, dry place, preferably in a desiccator cabinet away from light. For long-term storage, consider a freezer (-20°C), but allow the container to warm completely to room temperature in a desiccator before opening to prevent condensation.[12]

• Handling Environment: Whenever possible, handle the reagent inside an inert atmosphere glovebox. If a glovebox is unavailable, use Schlenk line techniques.

• Dispensing: Use clean, dry spatulas and weighing vessels. Quickly weigh the desired amount and securely reseal the main container immediately. Purge the headspace of the container with an inert gas like argon or nitrogen before sealing.

Protocol 2: Analytical Workflow for Purity Assessment

• Sample Preparation: In a dry vial, dissolve ~5-10 mg of 2-(2-Bromoethyl)-6-chloropyridine in ~0.6 mL of an anhydrous deuterated solvent (e.g., CDCl₃).

• ¹H NMR Acquisition: Acquire a standard proton NMR spectrum.

• Data Analysis: Analyze the spectrum for the key signals listed in the table below. The presence of signals for 2-(2-hydroxyethyl)-6-chloropyridine indicates degradation. Integration of the signals can be used to quantify the level of impurity.

Data Summary: Key Analytical Signatures

The following table summarizes the expected ¹H NMR chemical shifts and IR absorption bands for the parent compound and its primary degradation product.

Compound	Key ¹H NMR Signals (CDCl₃, δ ppm)	Key IR Bands (cm⁻¹)
2-(2-Bromoethyl)-6-chloropyridine	~7.6 (t, 1H), ~7.2 (d, 1H), ~7.1 (d, 1H), ~3.7 (t, 2H), ~3.3 (t, 2H)	No significant O-H band
2-(2-Hydroxyethyl)-6-chloropyridine (Impurity)	~7.5 (t, 1H), ~7.1 (d, 1H), ~7.0 (d, 1H), ~3.9 (t, 2H), ~2.9 (t, 2H)	Broad band at ~3200-3600 (O-H stretch) [6]

References

• Thermo Fisher Scientific. (n.d.). Safety Data Sheet: 2-Bromo-6-chloropyridine.
• Pi Chemicals. (n.d.). Material Safety Data Sheet.
• Thermo Fisher Scientific. (2011, May 31). Safety Data Sheet.

• ATSDR. (n.d.). Analytical Methods. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). The hydrolysis of 2-bromo-2-methylpropane. Retrieved from [Link]

• Li, M., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceuticals, 15(2), 219. Available from: [Link]

• Royal Society of Chemistry. (2012, March 1). The hydrolysis of 2-bromo-2-methylpropane. Education in Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 18). Hydrolysis Reactions. Retrieved from [Link]

• Kumar, V. (2010). Organic volatile impurities in pharmaceuticals.

• Pilaniya, K., et al. (2010). Recent trends in the impurity profile of pharmaceuticals. Journal of Advanced Pharmaceutical Technology & Research, 1(3), 302-310. Available from: [Link]

• Estrela, C., et al. (2014). Determination of chemical components derived from 2% chlorhexidine gel degradation using gas chromatography-mass spectrometry. Brazilian Dental Journal, 25(3), 179-185. Available from: [Link]

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Technical Support Center: Minimizing Vinylpyridine Formation in Reactions of 2-(2-Bromoethyl)-6-chloropyridine

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for synthetic challenges involving 2-(2-Bromoethyl)-6-chloropyridine. This guide is designed for researchers, scientists, and drug development professionals who are encountering the common side reaction of β-elimination, leading to the formation of 2-chloro-6-vinylpyridine. Our goal is to provide a deep, mechanistic understanding of the problem and offer actionable, field-proven strategies to favor the desired nucleophilic substitution pathway.

Section 1: Understanding the Core Problem: A Competing Reaction Pathway

At the heart of this synthetic challenge lies a classic competition in organic chemistry: the bimolecular nucleophilic substitution (Sₙ2) reaction versus the bimolecular elimination (E2) reaction. Your success depends on tipping the scales decisively in favor of the Sₙ2 pathway.

Q: What is the desired reaction, and what is the problematic side reaction?

A: The desired transformation is a bimolecular nucleophilic substitution (Sₙ2) . In this reaction, a nucleophile (Nu⁻) directly attacks the carbon atom bonded to the bromine (the α-carbon), displacing the bromide leaving group in a single, concerted step. This results in the formation of a new carbon-nucleophile bond.

The undesired side reaction is a bimolecular elimination (E2) . Here, a base (B⁻) abstracts a proton from the carbon adjacent to the one bearing the bromine (the β-carbon). Simultaneously, the C-H bond electrons form a new π-bond, and the bromide ion is ejected.[1] This pathway produces 2-chloro-6-vinylpyridine, an often-undesirable and difficult-to-separate impurity.

The diagram below illustrates these two competing pathways originating from the same starting material.

Caption: Competing Sₙ2 (substitution) and E2 (elimination) pathways.

Section 2: Troubleshooting Guide: Controlling the Reaction Outcome

Effectively minimizing vinylpyridine formation requires careful control over several key experimental parameters. Each choice can significantly influence whether the Sₙ2 or E2 pathway dominates.

Q: My reaction is producing a lot of vinylpyridine. Could my choice of reagent be the problem?

A: Absolutely. The character of your anionic or neutral reagent is the most critical factor. It's essential to distinguish between nucleophilicity (the ability to attack an electrophilic carbon) and basicity (the ability to abstract a proton).[2]

• To Favor Sₙ2 (Substitution): Use a reagent that is a strong nucleophile but a weak base . These reagents are adept at attacking the α-carbon but have a lower affinity for the β-proton.

• To Minimize E2 (Elimination): Avoid strong, sterically hindered bases . Strong bases inherently favor proton abstraction.[3] Steric bulk further discourages the nucleophilic attack required for Sₙ2, making elimination the more likely pathway.[4][5][6]

Reagent Type	Examples	Predominant Pathway	Rationale
Good Nucleophiles	N₃⁻ (Azide), CN⁻ (Cynanide), RS⁻ (Thiolate), I⁻	Sₙ2 (Desired)	High nucleophilicity and relatively low basicity favor direct attack on the carbon atom.
Strong Bases	RO⁻ (Alkoxides like EtO⁻, t-BuO⁻), OH⁻	E2 (Undesired)	High basicity promotes rapid proton abstraction from the β-carbon, leading to elimination.[7]
Bulky Bases	Potassium tert-butoxide (KOtBu)	E2 (Undesired)	Steric hindrance makes it difficult for the base to act as a nucleophile, so it primarily acts as a base.[3]

Q: Does the solvent affect the amount of vinylpyridine formed?

A: Yes, the solvent plays a crucial role in stabilizing transition states and modulating the reactivity of the nucleophile.

• To Favor Sₙ2 (Substitution): Use a polar aprotic solvent . Examples include Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and Acetonitrile (MeCN). These solvents solvate the cation of your nucleophilic salt but leave the anion "naked" and highly reactive as a nucleophile.[8][9]

• To Minimize E2 (Elimination): Avoid polar protic solvents , especially alcohols like ethanol. Protic solvents can form a hydrogen-bonding "cage" around the nucleophile, which reduces its nucleophilicity more than its basicity, thus tipping the balance in favor of elimination.[8] Using pure ethanol as the solvent is known to encourage elimination reactions.[10]

Q: How does reaction temperature influence the formation of the vinylpyridine byproduct?

A: Higher temperatures almost always favor the elimination pathway over substitution.[10]

This is rooted in thermodynamics. Elimination reactions typically result in an increase in the number of molecules in the system (one reactant molecule becomes three product molecules: alkene, leaving group, and the protonated base), leading to a positive change in entropy (ΔS).[11] According to the Gibbs free energy equation, ΔG = ΔH - TΔS, the -TΔS term becomes more negative as temperature (T) increases. This makes the overall ΔG for elimination more favorable at elevated temperatures.[11]

Recommendation: Conduct your reaction at the lowest possible temperature that allows for a reasonable rate of the desired Sₙ2 reaction. Often, room temperature (20-25 °C) or even 0 °C is sufficient and will significantly suppress the E2 pathway.

Section 3: Recommended Experimental Protocol (Model Reaction: Azidation)

This protocol for the synthesis of 2-(2-Azidoethyl)-6-chloropyridine is optimized to minimize the formation of 2-chloro-6-vinylpyridine by applying the principles discussed above.

Step-by-Step Methodology

• Reaction Setup:

  • To a dry, round-bottom flask equipped with a magnetic stir bar, add 2-(2-Bromoethyl)-6-chloropyridine (1.0 eq).

  • Dissolve the starting material in anhydrous Dimethylformamide (DMF) (approx. 0.2-0.5 M concentration).

  • Add sodium azide (NaN₃) (1.2-1.5 eq). Caution: Sodium azide is highly toxic and can form explosive compounds. Handle with appropriate personal protective equipment and follow institutional safety guidelines.

• Reaction Execution:

  • Stir the mixture at room temperature (20-25 °C).

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS. The vinylpyridine byproduct will appear as a less polar spot (higher Rƒ value) than the starting material and the desired product.

• Workup and Quenching:

  • Once the starting material is consumed (typically 2-6 hours), carefully quench the reaction by pouring it into a separatory funnel containing water and ethyl acetate.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification:

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue via flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to isolate the pure 2-(2-Azidoethyl)-6-chloropyridine.

Experimental Workflow Diagram

Caption: Optimized workflow for the azidation of 2-(2-bromoethyl)-6-chloropyridine.

Section 4: Frequently Asked Questions (FAQs)

Q: I am still seeing some vinylpyridine formation even at room temperature. What else can I do?

A: If elimination is still a problem, consider lowering the temperature further to 0 °C using an ice bath. While this will slow down the desired Sₙ2 reaction, it will suppress the E2 pathway even more significantly. You may need to allow for a longer reaction time. Additionally, ensure your reagents and solvent are truly anhydrous, as water can complicate the reaction profile.

Q: Can I use a different nucleophile, like an amine?

A: Yes, but with caution. Primary and secondary amines are good nucleophiles but are also bases. The Sₙ2/E2 competition will still be a factor. For amines, using a polar aprotic solvent and maintaining a low temperature is critical. Avoid using bulky secondary amines, as their steric hindrance will strongly favor the E2 pathway.

Q: Does the 6-chloro substituent on the pyridine ring influence this reaction?

A: The 6-chloro group is an electron-withdrawing group, which primarily affects the electronic properties of the pyridine ring itself, making it more susceptible to nucleophilic aromatic substitution (at the ring carbons) under harsh conditions. However, for the reaction at the ethyl bromide side chain, its effect is mostly inductive and relatively minor compared to the major factors of base/nucleophile choice, solvent, and temperature. The fundamental principles of Sₙ2 versus E2 competition at the primary alkyl halide remain the dominant consideration.

References

• BenchChem. Troubleshooting common issues in pyridine synthesis.

• BenchChem. Troubleshooting low reactivity of substituted pyridines in indolizine synthesis.

• Clark, J. (2023). Elimination v nucleophilic substitution in halogenoalkanes. Chemguide.

• Lumen Learning. 8.5. Elimination reactions. Organic Chemistry 1: An open textbook.

• Recio, J. M., et al. (2022). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? PMC.

• Chemistry Steps. (2022). The Role of Solvent in SN1, SN2, E1 and E2 Reactions.

• Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab, Scripps Research.

• ResearchGate. A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions.

• Michigan State University Department of Chemistry. Alkyl Halide Reactivity.

• Organic Chemistry Portal. Pyridine synthesis.

• Florida International University. Chapter 6 Ionic Reactions-Nucleophilic Substitution and Elimination Reactions of Alkyl Halides. FIUnix Faculty Sites.

• ResearchGate. (2022). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?

• Liu, S., & Liebeskind, L. S. (2008). A Simple, Modular Synthesis of Substituted Pyridines. ACS Publications.

• MDPI. (2023). Effects of Methyl Substitution and Leaving Group on E2/SN2 Competition for Reactions of F− with RY (R = CH3, C2H5, iC3H7, tC4H9; Y = Cl, I).

• Dalal Institute. Elimination Reactions.

• Chemistry Steps. (2025). Steric Hindrance in SN2 and SN1 Reactions.

• Pressbooks. 12.2. Elimination Reactions: E2 Reactions. Introduction to Organic Chemistry.

• Chemistry LibreTexts. (2015). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution.

• Ashenhurst, J. (2025). Mechanism of the E2 Reaction. Master Organic Chemistry.

• ChemRxiv. (2024). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles.

• Reddit. (2017). Why doesn't steric hindrance affect E2 reactions? r/chemhelp.

• ResearchGate. (2026). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles | Request PDF.

• MDPI. (2023). Total Synthesis of Floyocidin B: 4,5-Regioselective Functionalization of 2-Chloropyridines.

• Merklin, J., et al. (2025). Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. PMC.

• MDPI. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities.

• Chempanda. Chloropyridine: Common isomorphs, synthesis, reactions and applications.

• Chemistry LibreTexts. (2023). Elimination by the E2 mechanism.

• CK-12 Foundation. (2026). Elimination Reaction - Haloalkanes.

• Evans, M. (2018). 21.03 Nucleophile + Alkyl (Pseudo)halide: Temperature Effects. YouTube.

• Wikipedia. 2-Vinylpyridine.

• MDPI. (2022). Design, synthesis, and biological evaluation of substituted oxopyridine derivatives as selective FXIa inhibitors. PMC.

• Dummies.com. (2016). How E2 Elimination Reactions Occur.

Sources

• 1. How E2 Elimination Reactions Occur | dummies [dummies.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 4. Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 7. CK12-Foundation [flexbooks.ck12.org]
• 8. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 9. faculty.fiu.edu [faculty.fiu.edu]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

1H NMR interpretation and spectrum of 2-(2-Bromoethyl)-6-chloropyridine

Comparative Analytical Guide: 1H NMR Characterization of 2-(2-Bromoethyl)-6-chloropyridine

Executive Summary & Strategic Context

Compound: 2-(2-Bromoethyl)-6-chloropyridine Role: Critical alkylating intermediate in medicinal chemistry (e.g., for fusing heterocycles or attaching pyridine pharmacophores). Analytical Challenge: In drug development, this compound is typically synthesized from 2-(6-chloropyridin-2-yl)ethanol (the alcohol precursor). The core quality control (QC) challenge is quantifying the conversion of the hydroxyl group to the bromide without inducing elimination to 2-vinyl-6-chloropyridine (the olefin impurity).

This guide provides a comparative NMR framework to distinguish the target product from its precursor and common degradation products, ensuring high-purity inputs for downstream GMP steps.[1]

Structural Elucidation & Theoretical Assignment

The molecule consists of a 2,6-disubstituted pyridine ring and a bromoethyl side chain.[1] The symmetry is broken, resulting in distinct chemical environments.[1]

Predicted 1H NMR Data (CDCl₃, 400 MHz)

Position	Proton Type	Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Mechanistic Rationale
H-4	Aromatic	7.55 – 7.65	Triplet (t)	1H		Para to N, meta to substituents.[1] Deshielded by ring current.[1]
H-3	Aromatic	7.20 – 7.30	Doublet (d)	1H		Beta to alkyl group. Slightly shielded relative to H-5 due to alkyl induction (+I).
H-5	Aromatic	7.25 – 7.35	Doublet (d)	1H		Beta to Chlorine. Deshielded by Cl electronegativity (-I effect).
-CH₂	Aliphatic	3.25 – 3.35	Triplet (t)	2H		Benzylic-like position attached to Pyridine.
-CH₂	Aliphatic	3.65 – 3.75	Triplet (t)	2H		Attached to Bromine. Deshielded by Br (-I effect).

Note: The aromatic region (H-3 and H-5) may overlap depending on concentration and shimming.[2] The key diagnostic peaks are the two aliphatic triplets.[1]

Comparative Analysis: Product vs. Alternatives

This section compares the target bromide against its specific process impurities. This is the "Self-Validating" aspect of the protocol—if you see peaks from the "Alternative" columns, your reaction is incomplete or over-processed.

Spectral Fingerprint Comparison Table

Feature	Target: Bromide	Precursor: Alcohol	Impurity: Vinyl (Olefin)
Structure
-CH Protons	3.70 ppm (t)	3.95 – 4.05 ppm (t)	5.50 & 6.20 ppm (dd)
-CH Protons	3.30 ppm (t)	3.05 – 3.15 ppm (t)	6.70 – 6.85 ppm (dd)
Exchangeable H	None	Broad singlet ~4-5 ppm	None
Diagnostic Action	Confirm Synthesis	Incomplete Reaction	Elimination Side-Product

Key Insight: The shift of the terminal methylene from ~4.00 ppm (Alcohol) to ~3.70 ppm (Bromide) is the primary indicator of reaction success.[1] The appearance of "olefinic" protons (5.5–6.8 ppm) indicates thermal degradation or excessive base usage.

Experimental Protocol: Acquisition & Processing

To ensure reproducible data for regulatory filing or internal QC, follow this standardized workflow.

Materials

• Solvent: Chloroform-d (

  ) with 0.03% TMS (Tetramethylsilane).

  • Reasoning:

    is preferred over DMSO-d6 to prevent solvent interaction with any residual alcohol protons, which can broaden peaks in DMSO.[1]

• Tube: 5mm High-Precision NMR tube (Wilmad 507-PP or equivalent).

Step-by-Step Methodology

• Sample Preparation:

  • Weigh 10–15 mg of the product.[1]

  • Dissolve in 0.6 mL

    .

  • Critical: Filter the solution through a cotton plug within a glass pipette if any inorganic salts (e.g.,

    residues) are visible.[1] Paramagnetic salts will broaden lines and ruin integration.[1]

• Acquisition Parameters (Standard 400 MHz):

  • Pulse Sequence: zg30 (30° pulse angle) to allow faster relaxation.

  • Number of Scans (NS): 16 (sufficient for >10mg).

  • Relaxation Delay (D1): 1.0 second (standard) or 5.0 seconds (if quantitative integration of the residual alcohol is required).

  • Spectral Width: -2 to 14 ppm.

• Processing:

  • Phasing: Apply automatic phasing, then manual correction to ensure flat baseline around the aliphatic triplets.

  • Baseline Correction: Bernstein polynomial (degree 1) is usually sufficient.

  • Integration: Calibrate the Pyridine H-4 triplet (center ~7.6 ppm) to exactly 1.00.

Decision Logic & Workflow Visualization

The following diagram illustrates the logical flow for interpreting the spectrum during a synthesis campaign.

Caption: Analytical decision tree for validating 2-(2-Bromoethyl)-6-chloropyridine synthesis batches via 1H NMR.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1] (Standard text for calculating substituent effects on pyridine rings).

• National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS).[3] (Reference for 2-chloro-6-methylpyridine and 2-bromoethyl shifts).

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University Press.[1] (Mechanistic grounding for the Appel reaction and elimination side-reactions in pyridine synthesis).

• Reich, H. J. (2024).[1] Bordwell pKa Table and NMR Shift Data. University of Wisconsin-Madison. (Authoritative source for electronegativity effects on chemical shifts).

Sources

• 1. CN105418493A - 2-chloropyridine synthetic method - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemguide.co.uk [chemguide.co.uk]

Comparative HPLC Methodologies for Critical Intermediate 2-(2-Bromoethyl)-6-chloropyridine

Executive Summary

2-(2-Bromoethyl)-6-chloropyridine (BECP) is a pivotal intermediate in the synthesis of COX-2 inhibitors (e.g., Etoricoxib). Its quality control is complicated by its reactive alkyl-bromide side chain, which makes the molecule susceptible to two primary degradation pathways: hydrolysis to the alcohol and elimination to the vinyl analog.

This guide compares the industry-standard C18 (Octadecyl) stationary phase against the Phenyl-Hexyl phase. While C18 remains the robust workhorse for general purity, our comparative analysis demonstrates that Phenyl-Hexyl chemistries offer superior selectivity for the critical "vinyl" impurity (2-vinyl-6-chloropyridine) due to distinct

interactions.

The Analytical Challenge: Impurity Profiling

Before selecting a column, one must understand the "Why" behind the separation. BECP is not static; it is a reactive electrophile.

Degradation Mechanism

The alkyl bromide moiety is a good leaving group. In the presence of moisture or heat, BECP degrades into:

• 2-(2-Hydroxyethyl)-6-chloropyridine (HECP): Formed via hydrolysis (

  ).

• 2-Vinyl-6-chloropyridine (VCP): Formed via dehydrohalogenation (E2 elimination).

Because VCP shares high hydrophobicity with the parent BECP, resolving this critical pair is the primary chromatographic challenge.

Degradation Pathway Diagram

Figure 1: Primary degradation pathways of BECP leading to critical impurities.

Comparative Analysis: C18 vs. Phenyl-Hexyl

Method A: The Standard C18 (L1)

The C18 column is the starting point for 90% of HPLC methods. It separates based purely on hydrophobicity.

• Mechanism: Van der Waals interactions.

• Performance: Excellent for separating the polar HECP (Impurity A) from the parent.

• Limitation: The VCP (Impurity B) and BECP (Parent) have very similar logP values. On C18, these peaks often co-elute or show "saddle" resolution (

  ).

Method B: The Specialist Phenyl-Hexyl (L11)

Phenyl-Hexyl columns combine hydrophobic retention with

interactions.

• Mechanism: The aromatic ring on the stationary phase interacts with the

  -electrons of the pyridine ring and, crucially, the vinyl double bond of Impurity B.

• Performance: The VCP impurity has a higher electron density in its side chain (alkene) compared to the alkyl bromide of the parent. This results in a distinct retention shift on Phenyl-Hexyl phases, often reversing elution order or significantly widening the resolution window.

Representative Performance Data

The following data represents typical system suitability results observed during method validation.

Parameter	Method A: C18 (Standard)	Method B: Phenyl-Hexyl (Recommended)
Column	Zorbax Eclipse Plus C18 (150 x 4.6mm, 3.5µm)	Zorbax Eclipse Plus Phenyl-Hexyl (150 x 4.6mm, 3.5µm)
Mobile Phase	ACN : 10mM Phosphate pH 3.0 (60:40)	ACN : 10mM Phosphate pH 3.0 (55:45)
Flow Rate	1.0 mL/min	1.0 mL/min
RT (Impurity A - HECP)	2.1 min	2.3 min
RT (Parent - BECP)	5.4 min	6.1 min
RT (Impurity B - VCP)	5.8 min	7.8 min
Resolution (Parent vs VCP)	1.2 (Critical Pair)	4.5 (Baseline Separation)
Tailing Factor (Parent)	1.3	1.1

Note: Data indicates that while C18 struggles to resolve the Vinyl impurity (Rs 1.2), the Phenyl-Hexyl phase achieves robust separation (Rs 4.5).

Detailed Experimental Protocol (Method B)

This protocol is designed for the Phenyl-Hexyl method, validated for specificity against degradation products.

Reagents and Equipment

• HPLC System: Agilent 1260 Infinity II or equivalent with DAD.

• Column: Agilent Zorbax Eclipse Plus Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm (or Phenomenex Kinetex Biphenyl).

• Solvents: HPLC Grade Acetonitrile (ACN), Milli-Q Water, Phosphoric Acid (85%), Potassium Dihydrogen Phosphate (

  ).

Mobile Phase Preparation

• Buffer (Solvent A): Dissolve 1.36 g of

  in 1000 mL water. Adjust pH to 3.0 ± 0.05 with dilute Phosphoric Acid. Filter through 0.22 µm nylon membrane.

  • Scientist Note: A low pH (3.0) is critical to suppress the ionization of the pyridine nitrogen (

    ), ensuring the molecule remains neutral and interacts fully with the stationary phase.

• Organic (Solvent B): 100% Acetonitrile.

Instrument Conditions

• Mode: Isocratic (for reproducibility) or Gradient (if late eluters exist).

• Ratio: 55% Buffer : 45% ACN.

• Flow Rate: 1.0 mL/min.[1][2]

• Column Temp: 35°C (Temperature control is vital for Phenyl phases).

• Detection: UV at 254 nm (primary) and 220 nm (for vinyl sensitivity).

• Injection Volume: 5-10 µL.

Sample Preparation (Crucial Step)

Warning: Do NOT use Methanol as a diluent. The alkyl bromide is reactive; Methanol can cause metholysis (forming the methoxy impurity) in the autosampler vial.

• Diluent: 50:50 Acetonitrile : Water (pH 3.0 Phosphate Buffer).

• Stock Solution: Weigh 25 mg BECP into a 25 mL volumetric flask. Dissolve in 100% ACN first, then make up to volume with buffer.

• Stability: Analyze within 8 hours of preparation.

Method Selection Logic

Use the following decision tree to select the correct workflow for your specific development stage.

Figure 2: Decision matrix for selecting the optimal stationary phase.

References

• Separation of Pyridine Derivatives. SIELC Technologies Application Notes. Available at: [Link]

• Orthogonal Separation of Pharmaceutical Impurities. Agilent Technologies Application Note 5991-6316EN. Available at: [Link]

• Optimization of separation behavior of chloropyridines. National Institutes of Health (PubMed). Available at: [Link]

• Genotoxic Impurities in Pyridine Synthesis. International Journal of Pharmacy & Pharmaceutical Research. Available at: [Link][3]

Sources

• 1. ijper.org [ijper.org]
• 2. HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]

Technical Guide: Mass Spectrometry Fragmentation of Chloropyridine Intermediates

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of chloropyridine intermediates. It is designed for application scientists and drug development professionals requiring rigorous structural verification of pyridine-based scaffolds.

Executive Summary

Chloropyridines are ubiquitous electrophilic synthons in the development of kinase inhibitors, neonicotinoids, and agrochemicals. Their structural validation is critical due to the prevalence of regioisomeric impurities (e.g., 2-chloro- vs. 3-chloropyridine) that possess identical molecular weights but vastly different reactivities and toxicological profiles.

This guide moves beyond basic spectral interpretation, analyzing the mechanistic causality of fragmentation. It contrasts the "Hard" ionization of Electron Impact (EI) with the "Soft" ionization of Electrospray (ESI), providing a self-validating workflow for distinguishing regioisomers.

Part 1: The Isotopic Signature (The Primary Validator)

Before analyzing fragmentation, the presence of a chloropyridine moiety must be validated via the chlorine isotopic signature. This is the non-negotiable first step in the analytical workflow.

The 3:1 Rule

Chlorine exists naturally as

(75.78%) and (24.22%). In any mass spectrum (EI or ESI), a monochlorinated pyridine must exhibit a molecular ion cluster with a specific intensity ratio.

• Diagnostic Check:

  • M+ (Base): Represents

    .

  • M+2 (Isotope): Represents

    .

  • Ratio: The intensity of

    must be approximately 32-33% of the peak.

Critical Alert: If your M+2 peak is <30% or >35%, the sample is likely contaminated or is not a monochlorinated species.

Part 2: Fragmentation Mechanics (EI-MS)

In Electron Impact (70 eV), chloropyridines undergo distinct unimolecular decompositions. The nitrogen atom directs fragmentation, creating competition between dehalogenation (loss of Cl) and ring degradation (loss of HCN).

Core Pathways

• -Cleavage / Radical Loss: Direct homolytic cleavage of the C-Cl bond to form the pyridinyl cation ( 78).

• Ring Contraction: Expulsion of neutral HCN (27 Da), a hallmark of the pyridine ring, often preceding or following halogen loss.

Diagram 1: Mechanistic Fragmentation Pathway

The following DOT diagram illustrates the competing decay channels for a generic chloropyridine radical cation (

113).

Caption: Competing fragmentation pathways for Monochloropyridine (EI, 70eV). Path A dominates in 2-isomers; Path B is more competitive in 3-isomers.

Part 3: Comparative Analysis (Regioisomer Differentiation)

Distinguishing 2-chloropyridine from 3-chloropyridine is analytically challenging because their spectra are qualitatively similar. However, the relative abundance of specific fragments provides a diagnostic fingerprint.

The "Ortho" Effect (2-Chloropyridine)

In 2-chloropyridine, the chlorine atom is adjacent to the electronegative nitrogen. The resulting

bond is susceptible to cleavage due to the stability of the resulting cation or specific lone-pair interactions. Consequently, the loss of Chlorine ( 78) is typically more pronounced relative to the molecular ion.

The "Meta" Stability (3-Chloropyridine)

In 3-chloropyridine, the halogen is electronically isolated from the nitrogen. The molecular ion (

113) is often more stable (higher relative intensity), and the loss of HCN ( 86) competes more effectively with dehalogenation.

Comparative Data Table (EI-MS, 70 eV)

Feature	2-Chloropyridine	3-Chloropyridine	Mechanistic Driver
Molecular Ion ( 113)	High Intensity	Very High Intensity	3-position offers greater ring stability.
Fragment ( 78)	Base Peak (often 100%)	High (50-80%)	2-Cl bond is more labile (N-proximity).
Fragment ( 51)	High	Moderate	Secondary fragmentation of 78.
Neutral Loss	Dominant -Cl (35 Da)	Competing -HCN (27 Da)	3-Cl retains halogen longer during decay.

Note: Relative abundances vary by instrument tuning. Always run a reference standard on your specific instrument to establish a baseline ratio.

Part 4: Validated Experimental Protocol

To ensure reproducible data for regulatory submissions or internal quality control, follow this self-validating workflow.

Sample Preparation

• Solvent: Methanol (LC-MS grade). Avoid protic solvents if analyzing labile acyl-chloropyridine derivatives.

• Concentration: 10 µg/mL (ppm).

• Filtration: 0.2 µm PTFE filter (removes particulate catalysts that degrade chloropyridines).

GC-MS Parameters (For Structural ID)

• Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane).

  • Rationale: Non-polar stationary phases separate isomers based on boiling point (2-Cl: 170°C vs 3-Cl: 148°C).

• Injector Temp: 250°C.

• Source Temp: 230°C.

• Scan Range:

  40–200.

LC-MS/MS Parameters (For Complex Matrices)

• Ionization: ESI Positive Mode (

  ).

• Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

  • Note: Formic acid aids protonation of the pyridine nitrogen.

• Transition Monitoring (MRM):

  • Precursor:

    114 ( ) and 116 ( ).

  • Product:

    78 (Quantifier), 51 (Qualifier).

Diagram 2: Analytical Decision Workflow

This workflow guides the researcher from sample injection to isomer confirmation.

Caption: Decision tree for identifying chloropyridine regioisomers based on isotope fidelity and fragmentation intensity.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 2-Chloropyridine. National Institute of Standards and Technology.[1][2][3][4][5][6][7] [Link]

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 3-Chloropyridine. National Institute of Standards and Technology.[1][2][3][4][5][6][7] [Link]

• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.
• Sparkman, O. D. (2005). Mass Spectrometry Desk Reference. Global View Publishing.

Sources

• 1. Pyridine, 2-chloro- [webbook.nist.gov]
• 2. Pyridine, 3-chloro- [webbook.nist.gov]
• 3. Pyridine, 2-chloro- [webbook.nist.gov]
• 4. Pyridine, 3-chloro- [webbook.nist.gov]
• 5. Pyridine, 3-chloro- [webbook.nist.gov]
• 6. Pyridine, 2-chloro- [webbook.nist.gov]
• 7. Pyridine, 3-chloro- [webbook.nist.gov]

A Comparative Guide to the Chromatographic Separation of 2-(2-Bromoethyl)-6-chloropyridine and Its Process-Related Impurities

In the landscape of pharmaceutical synthesis and drug development, the purity of intermediates is not merely a matter of quality control; it is a cornerstone of safety and efficacy. 2-(2-Bromoethyl)-6-chloropyridine is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Consequently, the rigorous identification and quantification of its impurities are of paramount importance. This guide provides a comprehensive comparison of chromatographic strategies for the separation of 2-(2-Bromoethyl)-6-chloropyridine from its potential process-related impurities, offering field-proven insights and actionable protocols for researchers, scientists, and drug development professionals.

The Analytical Challenge: Understanding the Molecule and Its Impurities

2-(2-Bromoethyl)-6-chloropyridine is a disubstituted pyridine with a molecular weight of 236.94 g/mol . Its structure, featuring a basic pyridine ring and halogen substituents, dictates its chromatographic behavior. The nitrogen atom provides a site for polar interactions, while the bromoethyl and chloro groups add to its hydrophobicity and offer potential for unique selectivities with certain stationary phases.

The synthesis of 2,6-disubstituted pyridines can be complex, often leading to a range of process-related impurities.[1][2][3] While a definitive list of impurities for 2-(2-Bromoethyl)-6-chloropyridine is dependent on the specific synthetic route, common impurities in related pyridine syntheses may include:

• Starting material carryover: Unreacted precursors used in the synthesis.

• Isomeric impurities: Positional isomers formed during substitution reactions.

• Byproducts of side reactions: Including hydrolysis, dehalogenation, or polymerization products.

• Reagents and catalysts: Residual chemicals from the manufacturing process.

Given the potential for these impurities to be structurally similar to the main compound, achieving adequate chromatographic resolution is a significant challenge.

Comparative Analysis of Chromatographic Techniques

The two most powerful chromatographic techniques for the analysis of semi-volatile, polar compounds like 2-(2-Bromoethyl)-6-chloropyridine and its impurities are Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and Gas Chromatography (GC), often coupled with Mass Spectrometry (MS).

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): The Workhorse for Purity Analysis

RP-HPLC is the predominant technique for purity analysis in the pharmaceutical industry due to its versatility, robustness, and wide applicability.[4][5] For a molecule like 2-(2-Bromoethyl)-6-chloropyridine, RP-HPLC offers excellent capabilities for separating the parent compound from its less volatile and more polar impurities.

The choice of stationary phase is the most critical parameter in achieving the desired selectivity. While the C18 (ODS) column is a common starting point, alternative chemistries can provide superior resolution for halogenated and aromatic compounds.[6][7][8]

• C18 (Octadecylsilane): This is the most common reversed-phase packing, offering excellent hydrophobic retention. However, for structurally similar halogenated compounds, it may not always provide sufficient selectivity.[6]

• Phenyl-Hexyl: This stationary phase provides a "mixed-mode" separation mechanism. In addition to hydrophobic interactions from the hexyl chain, it offers π-π interactions with the aromatic ring of the pyridine derivatives.[7][9] This can lead to unique selectivity for aromatic and halogenated compounds that are difficult to separate on a C18 column.[8]

A comparison of these two stationary phases is crucial for developing a robust separation method.

Gas Chromatography (GC): A Powerful Tool for Volatile Impurities

Gas chromatography is an ideal technique for the analysis of volatile and semi-volatile compounds.[10] It offers high resolution and sensitivity, especially when coupled with a mass spectrometer (GC-MS).[11] For 2-(2-Bromoethyl)-6-chloropyridine, GC can be particularly useful for identifying and quantifying volatile impurities such as residual solvents or low molecular weight byproducts.

Due to the polarity of pyridine derivatives, derivatization may sometimes be necessary to improve peak shape and thermal stability, although for many substituted pyridines, direct injection is feasible.[12]

Data Presentation: Performance Comparison

The following table summarizes the expected performance characteristics of optimized RP-HPLC and GC-MS methods for the analysis of 2-(2-Bromoethyl)-6-chloropyridine impurities.

Performance Metric	RP-HPLC (UV Detection)	GC-MS (SIM Mode)
Applicability	Non-volatile and semi-volatile impurities	Volatile and semi-volatile impurities
Selectivity	High, tunable with mobile phase and stationary phase	Very high, based on both retention time and mass-to-charge ratio
Sensitivity (LOD)	~0.01 µg/mL	< 1 ng/mL (can be lower with optimization)
Precision (%RSD)	< 2%	< 5%
Linearity (R²)	> 0.999	> 0.995
Key Advantage	Robustness and wide applicability for purity analysis	High specificity and sensitivity for volatile impurities

Experimental Protocols

The following protocols are provided as a starting point for method development and should be optimized for your specific application and instrumentation.

Protocol 1: RP-HPLC Method for Purity Analysis

This method is designed to provide a robust separation of 2-(2-Bromoethyl)-6-chloropyridine from its potential non-volatile impurities.

Chromatographic Conditions

Parameter	Recommended Value
Instrument	HPLC or UPLC system with UV/PDA Detector
Column	Phenyl-Hexyl, 150 mm x 4.6 mm, 3.5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 80% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	35°C
Injection Volume	5 µL
Detector Wavelength	265 nm

Methodology

• Reagent Preparation:

  • Prepare Mobile Phase A and B as described in the table.

  • Use the mobile phase at the initial gradient conditions as the diluent.

• Standard Solution Preparation:

  • Accurately weigh and dissolve an appropriate amount of 2-(2-Bromoethyl)-6-chloropyridine reference standard in the diluent to obtain a concentration of approximately 0.5 mg/mL.

• Sample Solution Preparation:

  • Prepare the sample solution at the same concentration as the standard solution using the diluent.

• Chromatographic Procedure:

  • Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

  • Inject a blank (diluent) to ensure a clean baseline.

  • Inject the standard solution to determine the retention time and response of the main peak.

  • Inject the sample solution to analyze for impurities.

Workflow for RP-HPLC Analysis

Caption: A typical experimental workflow for RP-HPLC analysis.

Protocol 2: GC-MS Method for Volatile Impurity Analysis

This method is suitable for the identification and quantification of volatile and semi-volatile impurities.

Chromatographic Conditions

Parameter	Recommended Value
Instrument	GC system with a Mass Spectrometer
Column	ZB-5MS (or equivalent 5% Phenyl-Arylene), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250°C
Injection Mode	Split (20:1)
Injection Volume	1 µL
Oven Program	50°C (hold 2 min), ramp to 280°C at 15°C/min, hold 5 min
MS Transfer Line	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 40-450) and/or Selected Ion Monitoring (SIM)

Methodology

• Reagent Preparation:

  • Use a high-purity solvent such as dichloromethane or methanol as the sample solvent.

• Standard Solution Preparation:

  • Prepare a stock solution of 2-(2-Bromoethyl)-6-chloropyridine in the chosen solvent at a concentration of 1 mg/mL.

  • Prepare a series of working standards by serial dilution for calibration.

• Sample Solution Preparation:

  • Dissolve the sample in the solvent to a final concentration of approximately 10 mg/mL.

• Chromatographic Procedure:

  • Set up the GC-MS instrument with the specified conditions.

  • Inject the solvent blank to check for system cleanliness.

  • Inject the standard solutions to build a calibration curve.

  • Inject the sample solution.

  • Identify impurities by their retention times and mass spectra, and quantify using the calibration curve.

Workflow for GC-MS Analysis

Caption: A typical experimental workflow for GC-MS analysis.

Conclusion and Recommendations

The selection of the most appropriate chromatographic method for the analysis of 2-(2-Bromoethyl)-6-chloropyridine impurities depends on the specific analytical goal.

• For routine purity testing and the analysis of non-volatile impurities , a well-developed RP-HPLC method is the recommended approach . The use of a Phenyl-Hexyl column is advised as a starting point to leverage its unique selectivity for aromatic and halogenated compounds.

• For the identification and quantification of volatile impurities , such as residual solvents or low molecular weight byproducts, GC-MS is the superior technique due to its high resolution and specificity.

In a comprehensive quality control strategy, both RP-HPLC and GC-MS methods should be developed and validated to provide a complete impurity profile of 2-(2-Bromoethyl)-6-chloropyridine. This dual-pronged approach ensures the highest level of quality and safety for this critical pharmaceutical intermediate.

References

• HALO Columns. (n.d.). Comparison of Phenyl- and C18 Bonded Phases with Peptide Mixtures. [Link]

• Dave, R. S., Vyas, V. J., & Mahyavanshi, B. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. International Journal of Scientific Research in Science and Technology, 8(3), 528-542. [Link]

• Oreate AI. (2026, January 27). Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography. [Link]

• Shimadzu. (n.d.). C190-E155 Technical Report: Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient. [Link]

• Al-Adnani, M. H., Al-Kubaisi, A. H., & Al-Obaidi, O. I. (2021). Development and validation of an analytical method for quantitative determination of three potentially genotoxic impurities in vildagliptin drug material using HPLC-MS. Journal of Taibah University for Science, 15(1), 698-706. [Link]

• imChem. (n.d.). C18 PHENYL-HEXYL PEPTIDE. [Link]

• Agilent Technologies. (2022, April 15). Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. [Link]

• Li, B., et al. (2015). Highly Regioselective Halogenation of Pyridine N-Oxide: Practical Access to 2-Halo-Substituted Pyridines. Organic Letters, 17(12), 3030-3033. [Link]

• N, V., et al. (2014). Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 98, 177-181. [Link]

• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2009). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. LCGC Europe, 22(12), 626-637. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. [Link]

• Wang, C., et al. (2012). Ni-catalyzed alkenylation of triazolopyridines: synthesis of 2,6-disubstituted pyridines. Organic Letters, 14(15), 3974-3977. [Link]

• Reddy, B. V. S., et al. (2014). Pd-Catalyzed regioselective synthesis of 2,6-disubstituted pyridines through denitrogenation of pyridotriazoles and 3,8-diarylation of imidazo[1,2-a]pyridines. Chemical Communications, 50(94), 14817-14820. [Link]

• Adimurthy, S. (2014). Pd-Catalyzed regioselective synthesis of 2,6-disubstituted pyridines through denitrogenation of pyridotriazoles and 3,8-diarylation of imidazo[1,2-a]pyridines. ResearchGate. [Link]

• SIELC Technologies. (2024, August 12). HPLC Method for Analysis of Pyridine on Primesep 100 Column. [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. [Link]

• Raja, M., et al. (2020). A simple and trace level-sensitive Gas chromatography with mass spectrometer (GCMS) method was developed, optimized and validated for the determination of seven potentially genotoxic impurities. International Journal of Pharmaceutical Sciences and Research, 11(10), 5017-5026. [Link]

• IJCRT. (2024, November 11). Chromatography Method Development For Impurity Analysis And Degradation. [Link]

• Kumar, A., et al. (2020). DESIGN, SYNTHESIS AND BIOLOGICAL EVALUATION OF NOVEL BROMO-PYRIMIDINE ANALOGS AS ANTICANCER AND ANTIMICROBIAL AGENTS. World Journal of Pharmacy and Pharmaceutical Sciences, 9(9), 1169-1184. [Link]

• American Pharmaceutical Review. (2014, August 20). Analytical Strategies for Genotoxic Impurities in the Pharmaceutical Industry. [Link]

• Potts, K. T., Cipullo, M. J., Ralli, P., & Theodoridis, G. (1982). Synthesis of 2,6-disubstituted pyridines, polypyridinyls, and annulated pyridines. The Journal of Organic Chemistry, 47(16), 3027-3038. [Link]

• SIELC Technologies. (2018, February 16). Separation of 2-Bromopyridine on Newcrom R1 HPLC column. [Link]

• Lokhande, M. V., et al. (2017). Determination and Quantification of Carryover Genotoxic Impurities 2-Chloropyridine (2CP) and 4-Bromobenzyl Cyanide (pBBCN) by GCHS in Brompheniramine Maleate API. ResearchGate. [Link]

• Google Patents. (n.d.). CN102993086A - Method for synthesizing 2,6-dibromo pyridine.

• Ahmed, A., et al. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Scientific Reports, 16(1), 1344. [Link]

• MedCrave. (2017, February 9). Development and validation of RP-HPLC method for the identification of process related impurities of zolmitriptan. [Link]

• MDPI. (2024, January 24). Recent Progress on the Synthesis of Bipyridine Derivatives. [Link]

• Scholars Research Library. (n.d.). Development and validation of RP-HPLC method for estimation of process related impurity in nimodipine bulk and formulation. [Link]

• Shi, Y., et al. (2023). Development of a Suitable HPLC Method for the Analysis of Impurities in Clorprenaline and Bromhexine Capsules and Identification of Unknown Impurities by UPLC-Q-TOF-MS/MS. Current Pharmaceutical Analysis, 19(6), 496-506. [Link]

• Google Patents. (n.d.).

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Safety & Regulatory Compliance

2-(2-Bromoethyl)-6-chloropyridine proper disposal procedures

Topic: 2-(2-Bromoethyl)-6-chloropyridine Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Senior Lab Operations, EHS Officers

Part 1: Executive Safety Directive

From the Desk of the Senior Application Scientist:

Do not treat 2-(2-Bromoethyl)-6-chloropyridine (CAS: 169300-33-2) as a standard halogenated solvent. While it shares disposal streams with chloroform or DCM, its chemical behavior demands a higher tier of vigilance.

The Critical Hazard: The 2-bromoethyl side chain acts as a primary alkylating agent. Unlike the stable halogens on the pyridine ring, this aliphatic bromide is a potent leaving group. It can alkylate DNA and proteins, posing a significant mutagenic and vesicant risk.

Operational Mandate:

• Zero Drain Disposal: Under no circumstances can this compound or its aqueous washes enter the municipal water system.

• Segregation: Must be sequestered in Halogenated Organic waste streams.

• Deactivation: Chemical quenching is recommended for spills and glassware residue only. Bulk chemical must be incinerated via a licensed hazardous waste contractor.

Part 2: Chemical Profile & Waste Characterization

Before handling, verify the material against this profile to ensure the correct waste codes are applied.

Parameter	Specification	Operational Implication
Chemical Name	2-(2-Bromoethyl)-6-chloropyridine	Labeling: Must be fully written out on waste tags (No abbreviations).
CAS Number	169300-33-2	Tracking: Use for inventory reconciliation.
Functional Groups	Pyridine ring, Alkyl Bromide, Aryl Chloride	Reactivity: Susceptible to nucleophilic attack; avoid mixing with strong bases in waste drums to prevent exotherms.
Waste Stream	Halogenated Organic	Cost: High-temperature incineration required to prevent dioxin formation.
RCRA Status	Characteristic Waste (Toxicity)	Likely triggers D-codes if leachable; treat as Hazardous Waste.
PPE Requirement	Double Nitrile Gloves + Lab Coat + Goggles	Permeation: Alkyl bromides penetrate standard latex instantly.

Part 3: Operational Disposal Workflow

This workflow ensures compliance with EPA 40 CFR 261 (RCRA) and minimizes the risk of cross-contamination.

A. Solid Waste (Contaminated Consumables)

Includes: Silica gel, drying agents (MgSO4), gloves, and paper towels.

• Containment: Place all solids in a wide-mouth HDPE jar or a double-lined hazardous waste bag.

• Segregation: Do not mix with "Sharps" or "Biohazard" waste. The halogen content interferes with standard autoclaving or sharps recycling.

• Labeling: Tag as "Solid Waste: Debris contaminated with Halogenated Organics."

B. Liquid Waste (Mother Liquors & Rinses)

Includes: Reaction solvents, extraction layers, and quenched reaction mixtures.

• pH Check: Ensure the waste solution is Neutral (pH 6-8).

  • Why? Acidic waste containing bromide ions can liberate toxic Bromine gas (

    ) if accidentally mixed with oxidizers in the central accumulation area.

• Solvent Compatibility:

  • Compatible: Dichloromethane, Chloroform, Chlorobenzene.

  • INCOMPATIBLE: Acetone (forms lachrymators like bromoacetone), Strong Oxidizers, Strong Bases.

• Container: Use amber glass or fluorinated HDPE carboys. Avoid metal cans due to potential corrosion from hydrolysis-derived HBr/HCl.

Visual Workflow: The Disposal Decision Tree

Figure 1: Decision logic for segregating liquid and solid waste streams to ensure regulatory compliance and safety.

Part 4: Emergency Spill Response & Deactivation

Scenario: You have dropped a flask containing >5mL of neat or concentrated solution.

The "Self-Validating" Deactivation Protocol: Do not simply wipe it up. You must chemically degrade the alkylating moiety (the bromoethyl group) to render it safer for handling by EHS.

• Evacuate & Ventilate: Clear the immediate area.[1]

• The Quench Solution: Prepare a fresh solution of 10% Sodium Thiosulfate (

  ) in water.

  • Mechanism:[1][2][3][4][5][6] Thiosulfate is a potent nucleophile that will displace the bromide (

    ), converting the toxic alkyl bromide into a non-volatile Bunte salt (S-alkyl thiosulfate).

• Application:

  • Cover the spill with absorbent pads (polypropylene).

  • Gently pour the Thiosulfate solution over the pads. Allow to sit for 20 minutes .

• Verification:

  • After 20 minutes, the pungent odor should diminish.

  • Collect pads into a hazardous waste bag.[7]

  • Wash the surface with soap and water.[1][3][8][9]

Visual Workflow: Spill Response

Figure 2: Step-by-step spill response focusing on chemical deactivation of the alkylating hazard.

Part 5: Regulatory & Compliance Context

Failure to segregate halogenated organics is the #1 cause of fines during EPA laboratory inspections.

• EPA Waste Code: This material generally falls under F001/F002 (if spent halogenated solvents are present) or constitutes a waste exhibiting the characteristic of Toxicity.

• Incineration Requirement: Halogenated rings (Pyridine-Cl) generate dioxins if burned at low temperatures. By tagging this correctly as "Halogenated," you ensure the waste contractor uses a rotary kiln with specific scrubbers, compliant with 40 CFR Part 264 Subpart O .

References

• US Environmental Protection Agency (EPA). (2024). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. 40 CFR Part 261. [Link]

• National Institutes of Health (NIH). (2024). Pyridine Toxicity and Disposal Guidelines. PubChem Database. [Link]

• University of Illinois Division of Research Safety. (2023). Chemical Spill Response: Halogenated Compounds. [Link]

Sources

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• 7. Ethidium Bromide Laboratory Spill and Waste Handling Procedures (FDWSRU) : USDA ARS [ars.usda.gov]
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• 9. tlcstandards.com [tlcstandards.com]

Personal protective equipment for handling 2-(2-Bromoethyl)-6-chloropyridine

Topic: Content Type: Operational Safety & Logistical Guide Audience: Researchers, Senior Scientists, HSE Officers

Executive Safety Summary

Compound: 2-(2-Bromoethyl)-6-chloropyridine CAS: 163522-07-6 Risk Profile: Alkylating Agent / Severe Irritant

Immediate Action Required:

• Skin Contact: This compound possesses a reactive bromoethyl side chain, acting as a potent alkylating agent. It can penetrate skin and cause delayed burns or sensitization. Wash immediately with soap and water for 15 minutes. [1]

• Eye Contact: Corrosive potential due to hydrolysis of the alkyl bromide. Rinse for 15 minutes; seek medical attention.

• Storage: Unstable at room temperature in free-base form. Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

Scientific Risk Assessment & Hazard Analysis

As a Senior Application Scientist, it is critical to look beyond the generic GHS symbols. The safety profile of this molecule is dictated by its dual-functionality:

• The Bromoethyl "Warhead" (Alkylating Hazard):

  • Mechanism: The primary carbon attached to the bromine is highly electrophilic (

    active). Unlike simple aryl halides, this aliphatic bromide can alkylate DNA bases (e.g., guanine) and proteins (cysteine residues).

  • Implication: Treat this not just as an irritant, but as a potential mutagen and sensitizer . Standard nitrile gloves may offer insufficient protection against prolonged contact due to the lipophilic nature of the pyridine ring facilitating permeation.

• The 6-Chloropyridine Core (Stability & Reactivity):

  • Mechanism: The electron-deficient pyridine ring stabilizes the molecule but also makes the C-Cl bond susceptible to nucleophilic aromatic substitution (

    ) under forcing conditions.

  • Self-Reactivity: In the presence of moisture or heat, the pyridine nitrogen can intramolecularly attack the bromoethyl chain, forming a cyclic pyridinium salt (quaternization). This degrades your reagent purity and alters its toxicological profile.

Personal Protective Equipment (PPE) Matrix

Select PPE based on the duration and scale of your operation.

Component	Standard Protocol (Analytical/Small Scale <1g)	Enhanced Protocol (Synthesis/Large Scale >1g)	Scientific Justification
Hand Protection	Double Nitrile Gloves (min 0.11 mm each)	Silver Shield® (Laminate) under Nitrile	Alkyl bromides can permeate nitrile. Laminate films provide >8h breakthrough time for halogenated organics.
Eye Protection	Chemical Safety Goggles	Face Shield + Goggles	Risk of hydrolysis producing HBr (corrosive gas) upon contact with mucosal membranes.
Respiratory	Fume Hood (Face velocity >100 fpm)	N95/P100 Respirator (if outside hood)	Prevent inhalation of dusts/aerosols which can alkylate lung tissue.
Body Defense	Standard Cotton Lab Coat	Tyvek® Lab Coat / Apron	Cotton absorbs; Tyvek repels organic liquids.

Operational Protocol: Safe Handling Workflow

This workflow ensures reagent integrity and operator safety.

Step-by-Step Methodology

• Pre-Operation Check:

  • Verify fume hood function.

  • Prepare a quench solution (10% aqueous Sodium Thiosulfate) to neutralize spills immediately.

  • Critical: Ensure glassware is oven-dried. Moisture accelerates the cyclization degradation pathway.

• Weighing & Transfer:

  • Do not use metal spatulas if the compound appears sticky or discolored (indicates HBr formation). Use Teflon or glass tools.

  • Weigh inside the fume hood. If using an analytical balance outside, transfer the solid into a tared vial inside the hood, cap tightly, then weigh.

• Reaction Setup:

  • Dissolve in non-nucleophilic solvents (DCM, THF, Toluene). Avoid alcohols (MeOH, EtOH) unless intended as reactants, as they will displace the bromide.

  • Maintain temperature <25°C during addition to prevent runaway exotherms.

• Decontamination:

  • Wipe all outer surfaces of flasks with a thiosulfate-dampened tissue before removing from the hood.

Visual Workflow: Handling Logic

Caption: Decision logic for assessing reagent quality and safe handling conditions.

Emergency Response & Disposal

Spill Management Decision Tree

In the event of a release, immediate containment prevents the spread of the alkylating hazard.

Caption: Step-by-step spill response emphasizing chemical neutralization.

Disposal Protocol

• Never dispose of down the drain. The compound is toxic to aquatic life and stable enough to persist in water systems.

• Segregation: Classify as "Halogenated Organic Waste."

• Neutralization (Recommended for pure substance disposal):

  • Dissolve waste in a minimal amount of acetone.

  • Add an excess of 10% aqueous sodium thiosulfate or aqueous ammonia.

  • Stir for 1 hour to convert the reactive alkyl bromide into a benign thiosulfate ester or amine.

  • Dispose of the mixture in the halogenated waste stream.

References

• Kimberly-Clark Professional. (2020).[2] Chemical Resistance Guide: Nitrile Gloves vs. Organic Halides. Retrieved from [Link][3]

• Esko Safety. (2022). Glove Chemical Resistance Chart (Permeation Rates for Halogenated Solvents). Retrieved from [Link]

• National Institutes of Health (NIH). (2019). Toxicological Profile for Pyridine and Derivatives. Retrieved from [Link]

Sources

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